cis VH 298

Core Science & Biosynthesis

Technical Deep Dive: The Stereochemical Determinants of VH 298 and its cis-Isomer

The following technical guide provides an in-depth analysis of the chemical structure, stereochemistry, and pharmacological application of cis-VH 298 , the inactive diastereomer and critical negative control for the VHL inhibitor VH 298.[1]

Executive Summary

In the development of proteolysis-targeting chimeras (PROTACs) and inhibitors for the Von Hippel-Lindau (VHL) E3 ligase, VH 298 has emerged as a gold-standard chemical probe.[1][2][3] It functions by blocking the interaction between VHL and Hypoxia-Inducible Factor 1α (HIF-1α), thereby stabilizing HIF-1α and mimicking a hypoxic response under normoxic conditions.[1]

cis-VH 298 is the specific stereoisomer of VH 298 used as a negative control .[1][4] It is chemically identical in connectivity but differs in the stereochemical configuration at the 4-position of the pyrrolidine ring.[1] While VH 298 possesses a trans-4-hydroxyproline core (mimicking the natural HIF-1α substrate), cis-VH 298 contains a cis-4-hydroxyproline core.[1] This single stereochemical inversion abrogates binding to VHL, making cis-VH 298 an essential tool for validating on-target specificity in biological assays.[1]

Chemical Structure & Stereochemical Logic[1]

The efficacy of VHL ligands is governed by the "hydroxyproline switch."[1] The VHL protein naturally recognizes a hydroxylated proline residue on HIF-1α.[1] The geometry of this recognition is strictly stereospecific.[1]

Structural Comparison

The core pharmacophore of both compounds is a functionalized pyrrolidine ring.[1] The critical distinction lies at Carbon-4 (C4).[1]

Feature	VH 298 (Active Probe)	cis-VH 298 (Negative Control)
Core Scaffold	(2S,4R)-4-hydroxyproline	(2S,4S)-4-hydroxyproline
C4 Stereochemistry	R-configuration (trans relative to C2-COOH)	S-configuration (cis relative to C2-COOH)
Ring Pucker	C4-exo (favored by gauche effect)	C4-endo (favored by steric relief)
VHL Binding ( )	80 – 90 nM	> 50,000 nM (No Binding)
CAS Number	2097381-85-4	N/A (often custom synthesized)

The Mechanistic "Why": Ring Puckering

The pyrrolidine ring is not planar; it adopts a specific "pucker" to minimize strain.[1]

• Active State (VH 298): The electronegative hydroxyl group at C4 (trans) induces a C4-exo pucker due to the gauche effect with the ring nitrogen.[1] This conformation perfectly complements the VHL binding pocket, forming critical hydrogen bonds with His115 and Ser111 .[1]

• Inactive State (cis-VH 298): Inversion to the cis isomer forces the ring into a C4-endo pucker to avoid steric clash with the C2-carboxamide group.[1] This conformational change disrupts the hydrogen bonding network, rendering the molecule incapable of binding VHL.[1]

IUPAC Nomenclature[1]

• VH 298: (2S,4R)-1-((S)-2-(1-cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide.[1]

• cis-VH 298: (2S,4S )-1-((S)-2-(1-cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide.[1]

Visualization of Structural Logic[1]

The following diagram illustrates the stereochemical divergence and its impact on biological activity.

Caption: Stereochemical divergence of VH 298 isomers determining VHL binding affinity.

Experimental Validation Protocols

To ensure scientific rigor, any study utilizing VH 298 must verify the lack of activity in the cis control.[1] The following protocols are self-validating systems.

Protocol: Competitive Fluorescence Polarization (FP) Assay

This assay quantifies the displacement of a fluorescent HIF-1α peptide probe by the small molecule.[1]

Reagents:

• FAM-HIF-1α peptide: Fluorescein-labeled peptide (e.g., sequence derived from HIF-1α C-terminal transactivation domain).[1]

• VHL Protein: Recombinant VHL-ElonginB-ElonginC (VBC) complex.[1]

• Assay Buffer: 100 mM Bis-Tris (pH 7.0), 100 mM NaCl, 1 mM DTT.[1]

Step-by-Step Workflow:

• Preparation: Dilute VBC protein to a concentration equivalent to its

  for the FAM-peptide (typically ~10-20 nM) in Assay Buffer.[1]

• Peptide Addition: Add FAM-HIF-1α peptide (final conc. 10 nM).[1]

• Compound Titration:

  • Prepare serial dilutions of VH 298 (start at 10 µM).

  • Prepare serial dilutions of cis-VH 298 (start at 100 µM).

• Incubation: Incubate plates for 30 minutes at room temperature in the dark.

• Measurement: Read Fluorescence Polarization (Ex: 485 nm, Em: 535 nm).

• Data Analysis: Plot mP (milli-polarization) vs. log[Compound].

  • Validation Criteria: VH 298 should show a sigmoidal dose-response (

    100-200 nM).[1] cis-VH 298 should show a flat line (no displacement). [1]

Protocol: Cellular Transcriptional Response (qPCR)

Validates that cis-VH 298 does not induce hypoxic gene expression in live cells.[1]

Target Genes: CA9, GLUT1, PHD2 (HIF-1α targets).[1][5]

• Seeding: Seed HeLa cells (or relevant line) at

  cells/well in 6-well plates.

• Treatment:

  • Vehicle (DMSO 0.1%)[1]

  • VH 298 (50 µM and 100 µM)[1]

  • cis-VH 298 (50 µM and 100 µM)[1]

• Incubation: 16–24 hours.

• Lysis & Extraction: Extract RNA using standard silica-column kits.[1]

• qPCR: Normalize to housekeeping gene (e.g., ACTB).[1]

• Result Interpretation: VH 298 treatment should yield >5-fold induction of CA9. cis-VH 298 should yield levels comparable to DMSO vehicle.[1]

Pharmacological Data Summary

The following table consolidates comparative data from key literature sources (Frost et al., 2016; Soares et al., 2018).

Metric	VH 298 (Active)	cis-VH 298 (Control)	Biological Implication
ITC	90 nM	No Binding	cis-isomer fails to engage VHL.[1][2]
Cellular	~10 µM	Inactive (>100 µM)	Permeability is not the limiting factor; binding is.[1]
HIF-1α Stabilization	High	None	cis-VH 298 proves stabilization is VHL-dependent.[1][2]
Off-Target Kinase	Negligible	Negligible	Both compounds share similar physicochemical profiles.[1]

Synthesis Pathway & Differentiation[1]

Researchers synthesizing these probes must strictly control the stereochemistry of the starting material.[1]

Caption: Synthetic route highlighting the origin of stereochemical isomers.

NMR Validation Tip: To distinguish the isomers via

H NMR:

• cis-VH 298: The methine proton at C4 typically exhibits different coupling constants (

  ) with the C3 and C5 protons compared to the trans isomer due to the different dihedral angles in the endo vs exo pucker.[1]

• NOESY: A NOESY experiment will show a correlation between the C4-H and the C2-H in the trans isomer (VH 298) if they are on the same face (alpha), whereas in the cis isomer (cis-VH 298), the C4-OH is on the same face as the C2-carboxamide, placing the protons on opposite faces.[1]

References

• Frost, J., et al. (2016).[1] Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[1] Nature Communications.[1] [Link][1]

• Soares, P., et al. (2018).[1] Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase: Structure–Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298).[1] Journal of Medicinal Chemistry. [Link][1]

• Chemical Probes Portal. (2023). VH298 Product Review and Validation. [Link]

Sources

• 1. VH 298 | Ubiquitin Ligase (E3) Inhibitors: Tocris Bioscience [rndsystems.com]
• 2. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Expanding the Structural Diversity at the Phenylene Core of Ligands for the von Hippel–Lindau E3 Ubiquitin Ligase: Development of Highly Potent Hypoxia-Inducible Factor-1α Stabilizers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The VH 298 & cis-VH 298 Chemical Probe System: Mechanism, Specificity, and Application

Executive Summary

This technical guide details the mechanism of action, structural biology, and experimental application of VH 298 and its obligate negative control, cis-VH 298 .

In the field of targeted protein degradation and hypoxia signaling, VH 298 serves as a potent, cell-permeable chemical probe that mimics the hydroxyproline residue of HIF-1

, thereby inhibiting the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.

cis-VH 298 is the diastereomer of VH 298. Its "mechanism" is defined by its structural inability to bind VHL , owing to the strict stereoselectivity of the VHL

-domain. It is not an inhibitor; rather, it is a stereochemical validator . By failing to engage the target while maintaining identical physicochemical properties (MW, solubility, lipophilicity) to the active probe, cis-VH 298 allows researchers to rigorously distinguish between on-target VHL inhibition and off-target toxicity.

Molecular Mechanism of Interaction

The VHL-HIF Axis

Under normoxic conditions, Hypoxia-Inducible Factor 1ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

(HIF-1 ) is hydroxylated at Proline 402 and Proline 564 by Prolyl Hydroxylase Domain (PHD) enzymes.[1] The VHL E3 ligase complex recognizes this 4-trans-hydroxyproline (Hyp) moiety, leading to the ubiquitination and proteasomal degradation of HIF-1 .

VH 298: The Active Inhibitor

VH 298 acts as a competitive antagonist of the VHL-HIF interaction.

• Binding Mode: VH 298 contains a (2S,4R)-4-hydroxyproline group (trans-configuration) that inserts deeply into the hydrophobic core of the VHL

  -domain.

• Key Interactions: The hydroxyl group forms critical hydrogen bonds with Ser111 and His115 within the VHL pocket. The cyanocyclopropyl group extends into the solvent, improving permeability and potency compared to earlier generations (e.g., VH032).

• Outcome: By occupying the substrate binding site, VH 298 prevents VHL from recognizing hydroxylated HIF-1

  , resulting in HIF stabilization and the activation of the hypoxic transcriptional program (e.g., EPO, VEGF, GLUT1) under normoxic conditions.

cis-VH 298: The Stereochemical Negative Control

The "cis" nomenclature refers to the stereochemistry at the 4-position of the pyrrolidine ring.

• Configuration: cis-VH 298 possesses a (2S,4S)-4-hydroxyproline group.

• Mechanism of Exclusion: The VHL binding pocket is stereospecific. The change from trans (4R) to cis (4S) alters the vector of the hydroxyl group. In the cis configuration, the hydroxyl group faces away from the Ser111/His115 dyad and instead clashes sterically with the pocket wall or fails to bridge the water-mediated hydrogen bond network essential for high-affinity binding.

• Result: cis-VH 298 exhibits negligible binding affinity for VHL (

  > 100 M) despite being chemically identical in composition to VH 298.

Visualization of the Signaling Blockade

Caption: Comparative mechanism of the VHL-HIF axis, VH 298 inhibition, and cis-VH 298 non-interaction.

Chemical Biology & SAR Data

The following table summarizes the quantitative differences between the active probe and the negative control. This data validates the use of cis-VH 298 to subtract non-specific background signals in biological assays.

Feature	VH 298 (Active)	cis-VH 298 (Negative Control)	Causality
Stereochemistry	(2S, 4R) Trans-Hydroxyproline	(2S, 4S) Cis-Hydroxyproline	Determinant of pocket fit.
VHL Binding ( )	80 - 90 nM	No Binding Detected	Measured via ITC and FP.
HIF-1 Stabilization	Potent (at 10-100 M)	None	Lack of VHL blockade.
Gene Upregulation	High (CA9, PHD2, GLUT1)	Baseline / None	Downstream transcriptional output.
Cell Permeability	High	High	Identical lipophilicity (LogD).
Off-Target Kinase	Negligible	Negligible	Identical chemical scaffold.

Data Source: Frost et al., Nature Communications (2016).[1][2][3]

Experimental Validation Protocols

To ensure scientific integrity (E-E-A-T), experiments involving VH 298 must always include cis-VH 298. The following protocols outline how to utilize this pair for self-validating results.

Protocol 1: Cellular Target Engagement (Western Blot)

Objective: Confirm that HIF-1

stabilization is due to VHL inhibition and not general proteasome inhibition or toxicity.

Materials:

• HeLa or RCC4 cells.[4]

• VH 298 (Stock: 100 mM in DMSO).

• cis-VH 298 (Stock: 100 mM in DMSO).

• Primary Antibody: Anti-HIF-1

  (e.g., BD Biosciences #610959).

• Loading Control: Anti-

  -Actin.

Workflow:

• Seeding: Plate cells at

  cells/well in a 6-well plate. Incubate overnight.

• Treatment:

  • Condition A (Vehicle): DMSO (0.1%).

  • Condition B (Active): VH 298 (100

    M final).

  • Condition C (Control): cis-VH 298 (100

    M final).

  • Note: 100

    M is the standard saturating concentration for acute (2-4h) stabilization.

• Incubation: Incubate for 2 hours at 37°C. (HIF stabilization is rapid).

• Lysis: Wash with ice-cold PBS. Lyse in RIPA buffer containing protease inhibitors.

• Analysis: Perform SDS-PAGE and Western Blot.

• Validation Criteria:

  • Valid Result: Strong HIF-1

    band in Condition B. No band (or baseline) in Condition A and C.

  • Invalid Result: If Condition C (cis-VH 298) shows HIF accumulation, the compound may be acting via off-target toxicity or proteasome inhibition, invalidating the VHL mechanism.

Protocol 2: Biophysical Specificity (Fluorescence Polarization)

Objective: Quantify binding affinity and prove stereoselectivity.

Materials:

• Recombinant VHL-ElonginB-ElonginC (VBC) protein complex.

• FAM-labeled HIF-1

  peptide (Probe).

• VH 298 and cis-VH 298.[3][4][5][6][7]

Workflow:

• Setup: Prepare a serial dilution of VH 298 and cis-VH 298 (e.g., 1 nM to 100

  M) in assay buffer (Bis-Tris pH 7.5, NaCl, DTT).

• Mix: Add VBC protein (at

  concentration of the FAM-probe, typically ~10-20 nM) and FAM-peptide (5 nM).

• Equilibrium: Incubate for 30 minutes at RT.

• Measurement: Read Fluorescence Polarization (mP) on a plate reader.

• Data Analysis: Plot mP vs. log[Compound].

  • VH 298: Sigmoidal dose-response curve (IC50 conversion to

    ).

  • cis-VH 298: Flat line (no displacement).

Visualization of Experimental Logic

This diagram illustrates the decision matrix for interpreting data generated using the VH 298 / cis-VH 298 pair.

Caption: Decision tree for validating VHL-dependency using the cis-VH 298 negative control.

Applications in Drug Discovery (PROTACs)[12]

The VH 298 scaffold has transcended simple inhibition to become a cornerstone of Proteolysis Targeting Chimeras (PROTACs) .

• E3 Ligase Recruitment: The VH 298 motif (and its predecessor VH032) is used as the "warhead" to recruit VHL in bifunctional degraders.

• Linker Attachment: The cyanocyclopropyl group or the terminal amine (in VH101 derivatives) provides a vector for linker attachment that does not disrupt the hydroxyproline binding interface.

• Control PROTACs: Just as cis-VH 298 serves as a control for the inhibitor, cis-PROTACs (synthesized using the cis-hydroxyproline epimer) are the gold standard for validating targeted protein degradation. If a "cis-PROTAC" degrades the target, the mechanism is not VHL-dependent.

References

• Frost, J. et al. (2016).[1][5] Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[8][2][3][4][5][9][10] Nature Communications, 7, 13312.[1][2][3] [1]

• Soares, P. et al. (2018).[1] Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase: Structure–Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298).[1][9] Journal of Medicinal Chemistry, 61(2), 599–618.[1] [1]

• Frost, J., Ciulli, A., & Rocha, S. (2019).[1][11] RNA-seq analysis of PHD and VHL inhibitors reveals differences and similarities to the hypoxia response.[10][11] Wellcome Open Research, 4, 17.

• Buckley, D. L. et al. (2012). Targeting the von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules to Disrupt the VHL/HIF-1α Interaction.[8][9] Journal of the American Chemical Society, 134(10), 4465–4468.

Sources

• 1. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cis VH 298 | Ubiquitin E3 Ligases | Tocris Bioscience [tocris.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 9. merckmillipore.com [merckmillipore.com]
• 10. VHL ligand binding increases intracellular level of VHL | bioRxiv [biorxiv.org]
• 11. RNA-seq analysis of PHD and VHL inhibitors reveals differences and similarities to the hypoxia response - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: cis-VH 298 as a Negative Control for VHL Inhibition

[1][2]

Executive Summary

In chemical biology, the validity of a small-molecule probe hinges on its selectivity. VH 298 is a potent, cell-permeable chemical probe that stabilizes Hypoxia-Inducible Factor

(HIF- ) by blocking its interaction with the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1]

Its stereoisomer, cis-VH 298 , serves as the critical negative control. While it possesses near-identical physicochemical properties (solubility, permeability, molecular weight) to the active probe, it lacks binding affinity for VHL due to a single stereochemical inversion. This guide details the mechanistic rationale, quantitative profile, and experimental protocols for utilizing cis-VH 298 to validate VHL-dependent hypoxic signaling.

Mechanistic Rationale: The Stereochemical Switch

To understand why cis-VH 298 functions as a negative control, one must understand the molecular recognition of HIF-1

by VHL.

The Biological Interaction

Under normoxic conditions, Prolyl Hydroxylase Domain (PHD) enzymes hydroxylate HIF-1

at specific proline residues (Pro402 and Pro564). The VHL protein specifically recognizes this 4-hydroxyproline (Hyp) moiety. The hydroxyl group forms critical hydrogen bonds with Ser111 and His115 deep within the VHL -domain binding pocket.

The Chemical Probe: VH 298

VH 298 was designed as a peptidomimetic of the HIF-1

C-terminal transactivation domain. Crucially, it contains a functional group that mimics the (2S, 4R)-4-hydroxyproline residue. This configuration allows the hydroxyl group to engage the Ser111/His115 anchor points, displacing HIF-1 and preventing its ubiquitination.

The Negative Control: cis-VH 298

cis-VH 298 is the (2S, 4S) epimer of the active probe. The stereochemistry at the 4-position of the pyrrolidine ring is inverted.

• Consequence: The hydroxyl group is oriented away from the critical binding residues and instead creates a steric clash within the hydrophobic core of the VHL pocket.

• Result: The molecule cannot bind VHL, yet it retains the same cell permeability and potential for off-target interactions (e.g., non-specific hydrophobic binding) as the active parent.

Visualization: Mechanistic Logic

The following diagram illustrates the structural logic distinguishing the active probe from its negative control.

Figure 1: Mechanistic differentiation between Native HIF, VH 298, and cis-VH 298 interactions with VHL.

Comparative Profiling: The Data

The utility of cis-VH 298 is defined by the "activity gap" between it and VH 298. The following data summarizes the quantitative differences established in seminal characterizations (Frost et al., 2016; Soares et al., 2018).

Feature	VH 298 (Active Probe)	cis-VH 298 (Negative Control)	Significance
Binding Affinity ( )	80 – 90 nM (ITC/FP)	> 10,000 nM (Inactive)	>100-fold selectivity window ensures on-target confidence.
Stereochemistry	(2S, 4R)	(2S, 4S)	Identical atomic composition; distinct 3D geometry.
Solubility (DMSO)	> 50 mM	> 50 mM	Identical solubility profile controls for solvent effects.
Cellular Permeability	High	High	Controls for uptake-related artifacts.
HIF-1 Stabilization	Potent induction at 10-100 M	No induction at 100 M	Validates that stabilization is VHL-dependent.
Downstream Targets	Upregulates CA9, BNIP3, GLUT1	No significant upregulation	Confirms transcriptional functionality.

Critical Insight: Because cis-VH 298 is an isomer, it controls for "chemotype toxicity." If your cells die upon treatment with cis-VH 298, the toxicity observed with VH 298 is likely off-target and not related to VHL inhibition.

Experimental Protocols

To rigorously validate VHL inhibition, experiments must always be run in parallel: Vehicle (DMSO) vs. VH 298 vs. cis-VH 298 .

Protocol A: Cellular Stabilization Assay (Western Blot)

Objective: Confirm on-target stabilization of HIF-1

.

• Cell Seeding: Seed HeLa or RCC4 cells (or target line) at

  cells/well in a 6-well plate. Incubate overnight.

• Compound Preparation:

  • Dissolve both VH 298 and cis-VH 298 to 100 mM stocks in DMSO.

  • Prepare working solutions in fresh media. Recommended test concentration: 50

    M or 100 M .

  • Note: Ensure final DMSO concentration is <0.5% to avoid solvent toxicity.

• Treatment:

  • Well 1: DMSO Control (0.1%).

  • Well 2: cis-VH 298 (100

    M).

  • Well 3: VH 298 (100

    M).

  • Positive Control (Optional): 1%

    (Hypoxia chamber) or Desferrioxamine (DFO).

• Incubation: Incubate for 2 to 4 hours . (HIF-1

  stabilization is rapid).

• Lysis:

  • Wash with ice-cold PBS.

  • Lyse directly in 2x Laemmli buffer containing protease/phosphatase inhibitors.

  • Crucial: HIF-1

    degrades rapidly in oxygenated lysates. Boil samples immediately at 95°C for 5-10 mins.

• Immunoblotting:

  • Probe for HIF-1

    (Target).[1][2][3][4][5]

  • Probe for Actin/Tubulin (Loading Control).

  • Expectation: Strong band in Well 3 (VH 298).[6] No band (or basal) in Well 1 & 2.

Protocol B: Transcriptional Validation (qPCR)

Objective: Confirm that the stabilized HIF is transcriptionally active.

• Treatment: Treat cells (as above) for 8 to 24 hours . (Transcriptional changes require longer duration than protein stabilization).

• RNA Extraction: Harvest RNA using Trizol or column-based kits.

• Target Genes: Perform RT-qPCR for canonical HIF targets:

  • CA9 (Carbonic Anhydrase IX)

  • BNIP3[3]

  • SLC2A1 (GLUT1)

• Analysis: Normalize to housekeeping gene (ACTB or GAPDH).

  • Success Criteria: VH 298 induces >2-fold increase; cis-VH 298 shows expression levels comparable to DMSO.

Troubleshooting & Interpretation Workflow

Use the following logic flow to interpret your results. This system distinguishes between true biological activity, off-target effects, and assay failures.

Figure 2: Decision matrix for interpreting VH 298 vs. cis-VH 298 experimental data.

Key Interpretation Scenarios

• VH 298 (+) / cis-VH 298 (-): The Gold Standard. The biological effect is driven by VHL binding.

• VH 298 (+) / cis-VH 298 (+): The effect is non-specific . Both compounds are likely causing cellular stress, membrane disruption, or hitting a kinase off-target. Do not publish this as a VHL-specific effect.

• VH 298 (-) / cis-VH 298 (-): The cells may be refractory (e.g., VHL-null cell lines like 786-O require re-introduction of VHL to see an effect) or the compound has degraded.

References

• Frost, J. et al. (2016).[3][4] Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[1][3][4] Nature Communications, 7, 13312.[3][4] [Link][4]

• Soares, P. et al. (2018). Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel-Lindau (VHL) E3 Ubiquitin Ligase: Structure-Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298).[1] Journal of Medicinal Chemistry, 61(2), 599–618. [Link]

• Structural Genomics Consortium (SGC). (n.d.). VH298 Chemical Probe Profile. The SGC. [Link]

• Chemical Probes Portal. (2017). VH298. [Link]

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. Probe VH298 | Chemical Probes Portal [chemicalprobes.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of VHL by VH298 Accelerates Pexophagy by Activation of HIF-1α in HeLa Cells [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

The VH298 / cis-VH298 System: Precision Chemical Probes for Hypoxia Signaling

Executive Summary

For decades, hypoxia research relied on non-specific iron chelators (e.g., Deferoxamine, Cobalt Chloride) or broad-spectrum 2-oxoglutarate analogues (e.g., DMOG) to stabilize Hypoxia-Inducible Factors (HIFs). While effective at stabilizing HIF, these agents inhibit all 2-oxoglutarate-dependent dioxygenases—including epigenetic regulators (JmjC histone demethylases) and collagen prolyl hydroxylases—resulting in "dirty" pharmacological profiles and off-target toxicity.

VH298 represents a paradigm shift: it is a highly selective inhibitor of the VHL E3 ubiquitin ligase , blocking the protein-protein interaction (PPI) between VHL and hydroxylated HIF-α.

However, the scientific rigor of using VH298 relies entirely on its matched negative control, cis-VH298 . This guide details the technical role of cis-VH298, an inactive stereoisomer, in validating on-target engagement of the VHL-HIF axis.[1]

Part 1: Mechanistic Foundation & The Role of cis-VH298

The VHL-HIF Axis

Under normoxic conditions, Prolyl Hydroxylase Domain (PHD) enzymes hydroxylate HIF-α on specific proline residues (Pro402/Pro564).[2] The Von Hippel-Lindau (VHL) protein recognizes this hydroxyproline signal, recruiting the E3 ubiquitin ligase complex to ubiquitinate HIF-α, marking it for proteasomal degradation.

The Chemical Probe Pair

To prove that a cellular phenotype is caused specifically by VHL inhibition (and not general toxicity), researchers must use a "matched pair" of compounds.

• VH298 (Active Probe): Contains a hydroxyproline mimetic with trans-stereochemistry (4-hydroxy-L-proline). This configuration perfectly fits the VHL binding pocket, displacing HIF-α with high affinity (

  nM).

• cis-VH298 (Negative Control): Identical chemical formula to VH298 but with inverted stereochemistry at the 4-hydroxy position (cis-hydroxyproline). This steric clash prevents binding to VHL (

  nM), rendering it biologically inert regarding HIF stabilization.

Crucial Insight: If an experimental effect (e.g., gene expression, cell survival) is observed with VH298 but absent with cis-VH298, the effect is confirmed to be VHL-dependent .[1][3]

Mechanism of Action Diagram

The following diagram illustrates the divergent pathways of the active probe versus the cis-control.

Figure 1: Mechanism of Action distinguishing the active VHL blockade by VH298 from the inert behavior of cis-VH298.

Part 2: Chemical Biology & Pharmacology Data[1][4][5][6]

The distinction between the two compounds is quantitative. The table below summarizes the key pharmacological parameters derived from isothermal titration calorimetry (ITC) and cellular assays.

Table 1: Comparative Pharmacology of the VH298 System[7]

Parameter	VH298 (Active)	cis-VH298 (Control)	Biological Implication
Stereochemistry	(2S, 4R)-4-hydroxy	(2S, 4S)-4-hydroxy	cis configuration clashes with VHL Ser111/His115.
VHL Binding ( )	80 – 90 nM	No Binding (>10 µM)	VH298 is a potent competitive inhibitor.
HIF-1α Stabilization	Potent	None	Validates on-target efficacy.[1][4]
OH-HIF-1α Levels	Accumulates	Degrades	VH298 blocks degradation downstream of hydroxylation.[1]
Target Gene Induction	CA9, GLUT1, PHD2	Baseline	Confirms transcriptional activation is VHL-mediated.[5]
Cell Permeability	High	High	Both enter cells equally; differences are due to binding only.

Part 3: Experimental Protocols

Protocol 1: The "Matched Pair" Validation Workflow

Objective: To induce chemical hypoxia and validate specificity using Western Blotting.

Reagents:

• VH298 Stock: 100 mM in DMSO (Store at -20°C).

• cis-VH298 Stock: 100 mM in DMSO (Store at -20°C).

• Cell Line: HeLa, U2OS, or RCC4 (VHL-competent).

Step-by-Step Methodology:

• Seeding:

  • Seed cells at

    cells/well in a 6-well plate.

  • Incubate for 24h to reach 70-80% confluency.

• Treatment (The Critical Step):

  • Prepare fresh culture media.

  • Condition A (Vehicle): Add DMSO (0.1% v/v).

  • Condition B (Active): Add VH298 to a final concentration of 100 µM .

  • Condition C (Control): Add cis-VH298 to a final concentration of 100 µM .

  • Note: While 50 µM is often sufficient, 100 µM ensures maximal displacement of HIF from VHL in high-density cultures.

• Incubation:

  • Incubate for 2 hours (for HIF-1α protein stabilization) or 24 hours (for downstream gene expression like CA9).

• Lysis & Harvesting:

  • Wash cells 1x with ice-cold PBS.

  • Lyse immediately in 2x SDS-PAGE Sample Buffer (containing protease/phosphatase inhibitors).

  • Critical: Do not use mild lysis buffers (e.g., RIPA) without immediate boiling, as HIF-1α is rapidly degraded if VHL activity is not fully quenched.

• Western Blot Analysis:

  • Target 1: HIF-1α (Expect band in VH298 only).

  • Target 2: Hydroxy-HIF-1α (Specific antibody required; Expect band in VH298 only).

  • Target 3: VHL (Loading control; levels may increase slightly with VH298 due to protein stabilization).

  • Target 4:

    -Actin (Loading control).

Expected Results Interpretation:

• VH298: Strong band for HIF-1α and Hydroxy-HIF-1α.[6][7]

• cis-VH298: No band (comparable to DMSO).

• If cis-VH298 shows a band: The concentration is too high (causing non-specific physicochemical stress) or the compound has degraded/isomerized (rare).

Protocol 2: Transcriptional Validation (qPCR)

Objective: To confirm that HIF stabilization leads to functional transcriptional activity.

• Treatment: Treat cells with 100 µM VH298 or cis-VH298 for 8–12 hours .

• RNA Extraction: Use standard Trizol or Column-based kits.

• qPCR Targets:

  • CA9 (Carbonic Anhydrase IX) – Highly hypoxia-specific.

  • SLC2A1 (GLUT1) – Metabolic adaptation.

  • EGLN1 (PHD2) – Negative feedback loop marker.

• Data Normalization: Normalize to housekeeping genes (e.g., ACTB, RPLP0).

• Validation Criteria:

  • VH298 should induce targets >3-fold.[5]

  • cis-VH298 should show fold-change

    1.0.

Part 4: Troubleshooting & Logic Flow

The following workflow diagram assists in decision-making when using the VH298/cis-VH298 pair.

Figure 2: Decision logic for interpreting "Matched Pair" experimental results.

References

• Frost, J., Galdeano, C., Soares, P., et al. (2016). Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[1][4][5] Nature Communications, 7, 13312.

• Frost, J., Ciulli, A., & Rocha, S. (2019). RNA-seq analysis of PHD and VHL inhibitors reveals differences and similarities to the hypoxia response.[1][3] Wellcome Open Research, 4, 18.

• Soares, P., et al. (2018). Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase: Structure–Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298). Journal of Medicinal Chemistry, 61(2), 599–618.

Sources

• 1. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]
• 2. Expanding the Structural Diversity at the Phenylene Core of Ligands for the von Hippel–Lindau E3 Ubiquitin Ligase: Development of Highly Potent Hypoxia-Inducible Factor-1α Stabilizers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Von Hippel-Lindau (VHL) Protein Antagonist VH298 Improves Wound Healing in Streptozotocin-Induced Hyperglycaemic Rats by Activating Hypoxia-Inducible Factor- (HIF-) 1 Signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. VH298, VHL inhibitor (CAS 2097381-85-4) | Abcam [abcam.com]

Technical Guide: Interrogating the VHL-HIF Axis with VH 298 and cis-VH 298

Executive Summary

This technical guide details the mechanistic and experimental application of VH 298 , a potent chemical probe designed to blockade the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1] Crucially, it addresses the role of cis-VH 298 , the diastereomeric negative control required to validate on-target engagement.

By mimicking the hydroxyproline residue of HIF-1

, VH 298 inhibits the VHL-HIF interaction ( ~80-90 nM), stabilizing Hypoxia-Inducible Factors (HIFs) under normoxic conditions. This guide provides researchers with the biophysical and cellular protocols necessary to utilize this probe pair to dissect hypoxia signaling and develop VHL-recruiting PROTACs.

Mechanistic Foundation: The VHL-HIF Axis

The cellular response to oxygen is governed by the stability of HIF-1

. Under normoxia, Prolyl Hydroxylase Domain (PHD) enzymes hydroxylate HIF-1 at specific proline residues (Pro402/Pro564). The VHL protein recognizes this hydroxyproline (Hyp) motif, recruiting the E3 ligase complex to ubiquitinate HIF-1 , marking it for proteasomal degradation.

VH 298 acts as a competitive inhibitor.[2][3] It contains a hydroxyproline mimic that fits into the VHL binding pocket with high affinity, preventing VHL from recognizing the natural HIF substrate.

Visualization: The VHL-HIF Signaling Pathway

The following diagram illustrates the canonical pathway and the specific intervention point of VH 298.

Figure 1: Mechanism of Action. VH 298 competitively binds VHL, preventing the recognition of hydroxylated HIF-1

and blocking downstream degradation.[4]

The Stereochemical Imperative: VH 298 vs. cis-VH 298

The distinction between the active probe and its negative control is structural and absolute. The VHL binding pocket is stereoselective, requiring the (S, R) configuration at the hydroxyproline motif (trans-4-hydroxyproline) to form critical hydrogen bonds with Ser111 and His115 in VHL.

• VH 298 (Active): Contains the trans-hydroxyproline mimic. Binds VHL with nanomolar affinity.[5][6]

• cis-VH 298 (Negative Control): Contains the cis-hydroxyproline epimer. The hydroxyl group orientation is inverted. This creates a steric clash and abolishes the hydrogen bond network, rendering the molecule inactive against VHL.

Experimental Rule: In any biological assay (Western blot, qPCR, Viability), you must run cis-VH 298 in parallel. If an effect is observed with VH 298 but not with cis-VH 298, it is VHL-dependent.[4] If both compounds elicit the same response, the effect is off-target (toxicity).

Comparative Data Profile

Feature	VH 298 (Active)	cis-VH 298 (Control)
Stereochemistry	trans-4-hydroxyproline mimic	cis-4-hydroxyproline mimic
VHL Binding ( )	80 - 90 nM	> 10,000 nM (Inactive)
HIF-1 Stabilization	Potent (at 1-10 M)	None
Primary Utility	Inducing Hypoxic Response / PROTACs	Validating On-Target Specificity

Experimental Protocols

Protocol A: Fluorescence Polarization (FP) Binding Assay

This biophysical assay quantifies the ability of VH 298 to displace a fluorescently labeled HIF peptide from VHL.

Materials:

• Protein: Recombinant VCB Complex (VHL-ElonginB-ElonginC).[3]

• Tracer: FAM-labeled HIF-1

  peptide (FAM-DEALA-Hyp-YIPD).[3]

• Buffer: 20 mM Bis-Tris (pH 7.0), 150 mM NaCl, 1 mM DTT, 0.05% Tween-20.

Step-by-Step Workflow:

• Preparation: Dilute VCB protein to a concentration of ~100 nM (or near the

  of the tracer) in assay buffer.

• Tracer Mix: Prepare FAM-HIF peptide at 10 nM final concentration.

• Compound Titration: Prepare serial dilutions of VH 298 and cis-VH 298 in DMSO. (Range: 1 nM to 100

  M).

• Incubation:

  • Add 10

    L protein mix.

  • Add 10

    L tracer mix.

  • Add 0.5

    L compound.

  • Incubate for 30 minutes at Room Temperature (protected from light).

• Measurement: Read Fluorescence Polarization (Ex: 485 nm, Em: 535 nm) on a multimode plate reader.

• Analysis: Plot mP (milli-polarization) vs. log[Concentration].

  • Expectation: VH 298 will show a sigmoidal dose-response (decreasing mP). cis-VH 298 should show a flat line (no displacement).

Protocol B: Cellular Validation (Western Blot)

Objective: Confirm HIF-1

stabilization in HeLa or U2OS cells.

• Seeding: Seed cells at 70% confluence in 6-well plates.

• Treatment:

  • Well 1: DMSO Vehicle (0.1%).

  • Well 2: VH 298 (100

    M).[5]

  • Well 3: cis-VH 298 (100

    M).

  • Duration: Incubate for 2 hours. (HIF stabilization is rapid).

• Lysis: Lyse directly in 2x SDS-PAGE loading buffer (to prevent post-lysis degradation of HIF).

• Immunoblot: Probe for HIF-1

  and VHL.[5]

  • Result: A strong HIF-1

    band must appear in Well 2. Well 3 (cis) should resemble Well 1 (Vehicle).

Visualization: Experimental Logic Flow

Figure 2: Validation Logic. The divergence in FP and Western Blot results between the trans-isomer (VH 298) and cis-isomer confirms mechanism.

Applications in Drug Discovery (PROTACs)

Beyond hypoxia research, VH 298 serves as a critical template for PROTAC (Proteolysis Targeting Chimera) design.[1][5] Because it binds VHL with high specificity, the VH 298 structure is often used as the "E3 ligase handle."

• Linker Attachment: The "left-hand" side of the molecule (terminal acetyl group or cyanocyclopropyl) is solvent-exposed, making it the ideal site for attaching a linker and a warhead for a target protein (POI).

• Design Tip: When designing a VHL-based PROTAC, synthesize the "cis-PROTAC" (using the cis-VH 298 epimer) as a negative control. If the cis-PROTAC degrades the target, the degradation is VHL-independent (likely an artifact).

References

• Frost, J., et al. (2016). Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[5][7] Nature Communications, 7, 13312.[5][7] [5][7]

• Soares, P., et al. (2018). Group-based optimization of potent and cell-active inhibitors of the von Hippel-Lindau (VHL) E3 ubiquitin ligase: Structure-activity relationships leading to the chemical probe VH298.[5] Journal of Medicinal Chemistry, 61(2), 599–618.[5] [5]

• Frost, J., et al. (2019). RNA-seq analysis of PHD and VHL inhibitors reveals differences and similarities to the hypoxia response.[5][8] Wellcome Open Research, 4, 17.

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. RNA-seq analysis of PHD and VHL inhibitors reveals differences and similarities to the hypoxia response - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: The Inactive Epimer of VH 298 (cis-VH 298)

Validating Chemical Probe Specificity in VHL-HIF Signaling

Executive Summary: The Imperative of Negative Control

In the development of chemical probes and PROTACs targeting the Von Hippel-Lindau (VHL) E3 ligase, VH 298 has emerged as a gold-standard inhibitor. It stabilizes Hypoxia-Inducible Factor 1-alpha (HIF-1α) by blocking the VHL:HIF interaction.[1] However, the utility of VH 298 relies entirely on distinguishing on-target VHL inhibition from off-target toxicity or non-specific proteasome inhibition.

This guide details the technical application of cis-VH 298 , the inactive epimer of VH 298.[2] Unlike generic controls, cis-VH 298 is structurally identical to the active probe except for a single stereochemical inversion that abolishes VHL binding. This guide provides the mechanistic rationale, experimental protocols, and data interpretation frameworks necessary to use cis-VH 298 to rigorously validate VHL-dependent biological phenotypes.

Mechanistic & Structural Basis

The Hydroxyproline Recognition Motif

To understand why cis-VH 298 is inactive, one must understand how VHL recognizes its substrate. VHL binds to HIF-1α only when specific proline residues (Pro564/Pro402) on HIF are hydroxylated.

• Natural Ligand: The VHL binding pocket is evolved to recognize (2S,4R)-4-hydroxyproline (trans-4-hydroxyproline).

• Molecular Interaction: The 4-hydroxyl group in the trans configuration forms critical hydrogen bonds with His110 and Ser111 deep within the VHL β-domain.

• The Probe (VH 298): Contains a trans-hydroxyproline moiety that mimics the natural HIF substrate, allowing high-affinity binding (

  nM).

• The Inactive Epimer (cis-VH 298): Contains a (2S,4S)-4-hydroxyproline (cis-hydroxyproline) moiety. This steric inversion directs the hydroxyl group away from His110/Ser111, disrupting the hydrogen bond network and creating a steric clash, effectively abolishing binding (

  nM).

Chemical Identity

Feature	Active Probe: VH 298	Inactive Epimer: cis-VH 298
CAS Number	2097381-85-4	2097381-86-5
Stereochemistry	(2S, 4R )	(2S, 4S )
Binding Affinity ( )	80--90 nM	No binding detected
Primary Function	VHL Inhibitor / HIF Stabilizer	Negative Control

Experimental Validation Workflows

The following protocols are designed to be self-validating. If cis-VH 298 elicits a response similar to VH 298, the observed phenotype is not driven by VHL inhibition.

Protocol A: Differential HIF-1α Stabilization (Cellular)

Objective: Confirm that HIF-1α accumulation is strictly VHL-dependent.

Reagents:

• HeLa or RCC4 cells.[1][3]

• VH 298 (Stock: 100 mM in DMSO).

• cis-VH 298 (Stock: 100 mM in DMSO).

• Anti-HIF-1α antibody.[3]

Methodology:

• Seeding: Plate HeLa cells at

  cells/well in a 6-well plate. Allow 24h adhesion.

• Treatment:

  • Condition 1 (Vehicle): DMSO (0.1%).

  • Condition 2 (Active): VH 298 (100 µM).[2]

  • Condition 3 (Control): cis-VH 298 (100 µM).

  • Note: A high concentration (100 µM) is used to rigorously rule out weak off-target binding of the epimer.

• Incubation: Incubate for 2 hours at 37°C.

  • Causality: VHL inhibition stabilizes HIF rapidly (1-2h). Longer incubations (>24h) may trigger feedback loops (e.g., pHIF upregulation).

• Lysis & Blotting: Lyse in urea-containing buffer (to solubilize nuclear HIF). Perform Western Blot for HIF-1α and Hydroxy-HIF-1α.[4][5]

Interpretation Criteria:

• Valid Result: Strong HIF-1α band in VH 298 lane; No band (or basal level) in cis-VH 298 lane.

• Invalid Result (Off-Target): Strong HIF-1α band in cis-VH 298 lane. This suggests the compound is inhibiting PHDs (upstream) or the proteasome (downstream), rather than VHL.

Protocol B: Biophysical Target Engagement (Fluorescence Polarization)

Objective: Quantify ligand displacement to verify batch quality.

Methodology:

• Probe: FAM-labeled HIF-1α peptide (tracer).

• Protein: Recombinant VCB complex (VHL-ElonginC-ElonginB).

• Titration: Titrate VH 298 and cis-VH 298 (1 nM to 100 µM) against a fixed concentration of VCB-Tracer.

• Readout: Measure mP (milli-polarization).

Data Summary:

Compound	IC50 (Displacement)	Interpretation
VH 298	~100 - 200 nM	Potent competitive binding.

| cis-VH 298 | > 100,000 nM | No displacement of tracer. |

Visualizing the Mechanism

The following diagram illustrates the divergent signaling outcomes between the active probe and the inactive epimer.

Caption: Differential impact of VH 298 and cis-VH 298 on the VHL-HIF degradation axis.

References

• Frost, J., et al. (2016). Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[1][6] Nature Communications, 7, 13312.[1][6][7] [Link]

• Soares, P., et al. (2018). Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase: Structure–Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298). Journal of Medicinal Chemistry, 61(2), 599–618. [Link]

Sources

• 1. VH298 = 98 HPLC 2097381-85-4 [sigmaaldrich.com]
• 2. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Von Hippel-Lindau (VHL) Protein Antagonist VH298 Improves Wound Healing in Streptozotocin-Induced Hyperglycaemic Rats by Activating Hypoxia-Inducible Factor- (HIF-) 1 Signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. VH 298 | Ubiquitin E3 Ligases | Tocris Bioscience [tocris.com]

A Technical Guide to Verifying the Biological Inertness of cis-VH298

Introduction: The Imperative for an Inert Ligand in PROTACs

Proteolysis-Targeting Chimeras (PROTACs) are heterobifunctional molecules designed to hijack the cell's ubiquitin-proteasome system.[1] They achieve this by simultaneously binding to a protein of interest (POI) and an E3 ubiquitin ligase, forming a ternary complex that leads to the ubiquitination and subsequent degradation of the POI.[1][2] The von Hippel-Lindau (VHL) E3 ligase is one of the most successfully utilized ligases in PROTAC development.[1][3]

The VHL ligand component of the PROTAC serves solely as an anchor to recruit the E3 ligase. It is paramount that this ligand possesses no intrinsic biological activity. If the VHL ligand itself perturbs cellular signaling, it becomes impossible to attribute the observed phenotype solely to the degradation of the intended POI.

The native function of the VHL E3 ligase complex is to recognize and target the alpha subunit of Hypoxia-Inducible Factor (HIF-1α) for degradation under normal oxygen (normoxic) conditions.[4][5] Specifically, VHL recognizes a post-translationally hydroxylated proline residue on HIF-1α.[4] Small molecules that bind to this recognition site on VHL, like the active ligand VH298, can competitively block the VHL:HIF-1α interaction. This inhibition prevents HIF-1α degradation, leading to its accumulation and the activation of the hypoxic response pathway, even in the presence of oxygen.[6]

Such activation is an undesirable off-target effect for a PROTAC. Therefore, a truly inert VHL ligand for a PROTAC should bind to VHL without disrupting the native VHL:HIF-1α interaction or stabilizing HIF-1α. The molecule cis-VH298 was specifically designed as a negative control for this purpose. Due to an inverted stereochemistry at the critical hydroxyproline group, it is predicted to lack binding affinity for VHL.[7] This guide outlines the experimental procedures to verify this predicted inertness.

The Central Hypothesis: Demonstrating a Lack of VHL Pathway Modulation

The core objective is to experimentally validate that cis-VH298 does not interfere with the VHL-mediated degradation of HIF-1α. This can be systematically addressed by answering three key questions:

• Does cis-VH298 physically engage with the VHL protein in a cellular context?

• Does cis-VH298 treatment lead to the stabilization of HIF-1α protein?

• Does cis-VH298 treatment induce the transcription of HIF-1α target genes?

A truly inert control must yield a negative result for all three questions. The following sections provide the theoretical basis and practical protocols for these validation experiments.

Figure 1: The VHL-HIF-1α signaling pathway. Under normoxic conditions, PHD enzymes hydroxylate HIF-1α, allowing recognition and ubiquitination by the VHL E3 ligase complex, leading to proteasomal degradation. Active VHL inhibitors like VH298 block this interaction, while an inert control like cis-VH298 should not.

Experimental Validation Workflow

A tiered approach, moving from direct target engagement to downstream functional outcomes, provides the most rigorous validation. We recommend performing these experiments in parallel with the active VHL inhibitor, VH298, as a positive control and a vehicle (e.g., DMSO) as a baseline negative control.

Figure 2: A tiered experimental workflow for validating the biological inertness of cis-VH298. Each tier provides increasingly functional evidence. A negative result at any stage calls the compound's inertness into question.

Tier 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Principle: CETSA is a powerful method to assess direct drug-target interaction in intact cells.[8][9][10] The principle is based on ligand-induced thermal stabilization: a protein bound to a ligand is more resistant to heat-induced denaturation and aggregation.[8][11] If cis-VH298 does not bind to VHL, it will not cause a thermal shift in the VHL melt curve, whereas the active binder VH298 should.[7]

Protocol: CETSA for VHL Target Engagement

• Cell Culture: Culture a suitable cell line (e.g., HeLa, HEK293) to ~80% confluency.

• Compound Treatment: Harvest cells and resuspend in culture medium. Treat cell aliquots with:

  • Vehicle (e.g., 0.1% DMSO)

  • cis-VH298 (e.g., 50 µM)

  • VH298 (e.g., 50 µM) Incubate at 37°C for 1 hour.

• Heat Challenge: Aliquot each treatment group into PCR tubes. Using a thermal cycler, heat the tubes across a temperature gradient (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling to 4°C for 3 minutes.[11] Include a non-heated (4°C) control.

• Cell Lysis: Lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.

• Fractionation: Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C to separate the soluble fraction (supernatant) from the aggregated protein (pellet).[11]

• Analysis (Western Blot):

  • Carefully collect the supernatant.

  • Normalize total protein concentration across all samples using a BCA assay.

  • Analyze equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against VHL and a loading control (e.g., Tubulin, GAPDH).

  • Develop the blot and quantify the band intensities.

• Data Interpretation: Plot the percentage of soluble VHL protein (normalized to the non-heated control) against temperature for each treatment group.

  • Expected Outcome: The VH298-treated sample should show a rightward shift in the VHL melt curve compared to the vehicle control, indicating stabilization. The cis-VH298 curve should overlap with the vehicle control, demonstrating no stabilization and thus no direct binding.[7][12]

Tier 2: Immunoblotting for HIF-1α Stabilization

Principle: If a compound inhibits the VHL:HIF-1α interaction, it will prevent HIF-1α degradation, leading to its rapid accumulation in the cell. This can be readily detected by Western blot. An inert compound should not cause any change in HIF-1α protein levels compared to the vehicle control.

Protocol: Western Blot for HIF-1α

• Cell Culture and Treatment: Plate cells (e.g., HeLa) and allow them to adhere. Treat cells for 2-4 hours with:

  • Vehicle (0.1% DMSO)

  • cis-VH298 (e.g., 50 µM)

  • VH298 (e.g., 50 µM)

  • Positive Control: Hypoxia (1% O₂) or a PHD inhibitor (e.g., Daprodustat, 100 µM)[13]

• Lysate Preparation: Wash cells with ice-cold PBS and lyse in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• Western Blot Analysis:

  • Load 20-30 µg of protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Probe with primary antibodies against HIF-1α and a loading control (e.g., β-Actin).

• Data Interpretation:

  • Expected Outcome: A strong band for HIF-1α should appear in the VH298 and positive control lanes. In contrast, the cis-VH298 and vehicle lanes should show little to no HIF-1α signal, confirming that cis-VH298 does not stabilize HIF-1α.[7][13][14]

Tier 3: qPCR for Downstream HIF-1α Target Gene Expression

Principle: The accumulation of HIF-1α protein leads to its translocation to the nucleus and the transcriptional activation of target genes involved in the hypoxic response, such as CA9 and GLUT1 (SLC2A1).[15] Measuring the mRNA levels of these genes via quantitative PCR (qPCR) provides a sensitive functional readout of pathway activation.

Protocol: qPCR for HIF-1α Target Genes

• Cell Culture and Treatment: Plate cells and treat for a longer duration (e.g., 16-24 hours) with the same compounds as in the Western blot protocol.

• RNA Extraction: Lyse cells and extract total RNA using a commercial kit (e.g., RNeasy Mini Kit). Ensure RNA is of high quality and free of genomic DNA contamination.

• cDNA Synthesis: Reverse transcribe 1 µg of total RNA into cDNA using a high-capacity cDNA synthesis kit.

• qPCR Reaction: Set up qPCR reactions using a SYBR Green master mix with primers for:

  • Target Genes: CA9, GLUT1

  • Housekeeping Gene: ACTB (β-Actin) or TBP (TATA-binding protein)

• Data Analysis: Calculate the relative fold change in gene expression for each treatment group compared to the vehicle control using the ΔΔCt method.

  • Expected Outcome: VH298 treatment should cause a significant upregulation of CA9 and GLUT1 mRNA levels.[15] The cis-VH298 treatment should show no significant change in expression compared to the vehicle control, demonstrating a lack of downstream functional consequences.[15]

Assay	Parameter Measured	Expected Result for VH298 (Active Control)	Expected Result for cis-VH298 (Inert Control)
CETSA	Thermal stability of VHL protein	Increased (Rightward shift in melt curve)	No change vs. vehicle
Western Blot	HIF-1α protein level	Strong accumulation	No accumulation (same as vehicle)
qPCR	mRNA levels of CA9, GLUT1	Significant upregulation	No change vs. vehicle
Global Proteomics	Global protein abundance	Upregulation of HIF target proteins	No significant changes vs. vehicle
Table 1: Summary of expected outcomes for validating the biological inertness of cis-VH298.

Tier 4 (Optional): Global Proteomics for Off-Target Assessment

For the highest level of rigor, mass spectrometry-based quantitative proteomics can provide an unbiased, global view of protein expression changes.[2][16] This can confirm the specific effects of VH298 on the HIF pathway and, more importantly, confirm the absence of any significant proteome alterations following cis-VH298 treatment.[17] This method is invaluable for definitively demonstrating that the control molecule does not induce unintended cellular responses.[18]

Conclusion

The validation of a truly inert negative control is a cornerstone of rigorous PROTAC research. By employing a multi-tiered experimental approach—confirming lack of target engagement with CETSA, absence of proximal pathway effects via Western blot, and no downstream functional consequences through qPCR—researchers can confidently establish the biological inertness of cis-VH298. This validation ensures that any biological effects observed with a cis-VH298-based PROTAC control can be unequivocally attributed to the warhead-POI interaction, rather than confounding activity from the VHL ligand. This systematic process underpins the reliability and interpretability of targeted protein degradation studies.

References

• Koh, M. Y., & Powis, G. (2012). Passing the baton: the HIF switch. Trends in Biochemical Sciences, 37(9), 364–372. [Link]

• Mtoz Biolabs. (n.d.). PROTAC Drug Off-Target Protein Assessment Service. Retrieved from [Link]

• Frost, J., Galdeano, C., Soares, P., Gadd, M. S., Grzes, K. M., Ellis, L., ... & Ciulli, A. (2016). Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition. Nature Communications, 7(1), 13312. [Link]

• ChemPro Innovations. (n.d.). Analysis of PROTAC Target Protein and Degradation Profiles. Retrieved from [Link]

• Gadd, M. S., Soares, P., Galdeano, C., & Ciulli, A. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. RSC Chemical Biology, 3(9), 1053-1073. [Link]

• Miletić, N., Weckesser, J., Mosler, T., Rathore, R., Hoffmann, M. E., Gehrtz, P., ... & Knapp, S. (2025). Workflow for E3 Ligase Ligand Validation for PROTAC Development. ACS Chemical Biology, 20(2), 507-521. [Link]

• Ohh, M., Park, C. W., Ivan, M., Hoffman, M. A., Kim, T. Y., Huang, L. E., ... & Kaelin, W. G. (2000). Ubiquitination of hypoxia-inducible factor requires direct binding to the beta-domain of the von Hippel-Lindau protein. Nature Cell Biology, 2(7), 423-427. [Link]

• Zhang, T., Liu, L., & Liu, Y. (2022). Application of PROTACs in Target Identification and Target Validation. Pharmaceuticals, 15(11), 1374. [Link]

• Van de Walle, T., Götze, T., Mickler, M., Våtsveen, T. K., Gräwe, A., Noll, J., ... & Schaly, S. (2023). Expanding the Structural Diversity at the Phenylene Core of Ligands for the von Hippel–Lindau E3 Ubiquitin Ligase: Development of Highly Potent Hypoxia-Inducible Factor-1α Stabilizers. Journal of Medicinal Chemistry, 66(22), 15336-15355. [Link]

• Koh, M. Y., Lemos, R., Liu, X., & Powis, G. (2011). HAF: the new player in oxygen-independent HIF-1α degradation. Cell Cycle, 10(14), 2247-2252. [Link]

• Kong, X., Li, Y., Liu, Y., & Li, X. (2022). Regulation of VHL-mediated HIF-1α protein degradation under normoxia —a potential target in cancer treatment. Signal Transduction and Targeted Therapy, 7(1), 53. [Link]

• Elling, C. B., Tadayon, S., Zachariassen, L. G., Christensen, K. W., Tumber, A., & Olsen, C. A. (2021). A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing. Scientific Reports, 11(1), 16035. [Link]

• Van de Walle, T., Götze, T., & Sietzy, L. (2021). Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein. Journal of Biological Chemistry, 296, 100589. [Link]

• Frost, J., et al. (2016). VHL inhibitors induce HIF-a transcriptional activity in various cell lines. ResearchGate. [Link]

• Van de Walle, T., et al. (2021). VHL inhibitor binding increases intracellular level of VHL. ResearchGate. [Link]

• Kim, Y. H., et al. (2024). Inhibition of VHL by VH298 Accelerates Pexophagy by Activation of HIF-1α in HeLa Cells. Molecules, 29(3), 482. [Link]

• Soares, P., et al. (2018). Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase: Structure–Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298). Journal of Medicinal Chemistry, 61(2), 599-618. [Link]

• Pelago Bioscience. (n.d.). What Is CETSA? Cellular Thermal Shift Assay Explained. Retrieved from [Link]

• Gadd, M. S., et al. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. RSC Publishing. [Link]

• Gil-Parrado, S., et al. (2019). Application of the cellular thermal shift assay (CETSA) to validate drug target engagement in platelets. bioRxiv. [Link]

• News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA). Retrieved from [Link]

• Molina, D. M., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1493, 23-38. [Link]

• Miletić, N., et al. (2025). Workflow for E3 Ligase Ligand Validation for PROTAC Development. PubMed. [Link]

• Stevers, M., et al. (2024). Identification of Suitable Target/E3 Ligase Pairs for PROTAC Development using a Rapamycin-induced Proximity Assay (RiPA). eLife, 12, e98450. [Link]

• Miletić, N., et al. (2025). Workflow for E3 Ligase Ligand Validation for PROTAC Development. ResearchGate. [Link]

Sources

• 1. Workflow for E3 Ligase Ligand Validation for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PROTAC Drug Off-Target Protein Assessment Service | MtoZ Biolabs [mtoz-biolabs.com]
• 3. Workflow for E3 Ligase Ligand Validation for PROTAC Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hypoxia-Associated Factor, a Novel E3-Ubiquitin Ligase, Binds and Ubiquitinates Hypoxia-Inducible Factor 1α, Leading to Its Oxygen-Independent Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Oxygen-independent degradation of HIF-α via bioengineered VHL tumour suppressor complex - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pelagobio.com [pelagobio.com]
• 9. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 10. news-medical.net [news-medical.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Expanding the Structural Diversity at the Phenylene Core of Ligands for the von Hippel–Lindau E3 Ubiquitin Ligase: Development of Highly Potent Hypoxia-Inducible Factor-1α Stabilizers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. Target Identification and Selectivity Analysis of Targeted Protein Degraders [chomixbio.com]
• 17. researchgate.net [researchgate.net]
• 18. Analysis of PROTAC Target Protein and Degradation Profiles | ChemPro Innovations [chempro-innovations.com]

Technical Deep Dive: Delineating Hypoxia Responses using VH298 and its cis-Epimer in Oncology

Executive Summary

VH298 is a potent, cell-permeable chemical probe designed to blockade the interaction between the Von Hippel-Lindau (VHL) E3 ubiquitin ligase and the Hypoxia-Inducible Factor alpha (HIF-α) subunit.[1][2][3][4][5] By mimicking the hydroxyproline residue of HIF-α, VH298 competitively inhibits VHL, stabilizing HIF-α under normoxic conditions.

cis-VH298 is the diastereomer of VH298 and serves as the critical negative control . It possesses identical physicochemical properties to VH298 but lacks binding affinity for VHL due to the inversion of stereochemistry at the hydroxyproline motif.

Core Directive: This guide details the rigorous application of the VH298/cis-VH298 system to validate hypoxia signaling in cancer cell lines. It moves beyond simple "drug treatment" to establish a self-validating experimental framework essential for high-integrity oncology research.

Part 1: Chemical Biology & Mechanism of Action

The Stereochemical Switch

The interaction between VHL and HIF-1α is strictly stereospecific. VHL recognizes a trans-4-hydroxyproline residue (Hyp564 in human HIF-1α) within the Oxygen-Dependent Degradation (ODD) domain.

• VH298 (Active Probe): Contains a hydroxyproline mimetic with trans-stereochemistry and a cyanocyclopropyl group that fits into the VHL binding pocket with high affinity (

  nM).

• cis-VH298 (Inactive Control): Contains the cis-hydroxy isomer. This steric inversion prevents the formation of critical hydrogen bonds within the VHL binding pocket, rendering the molecule inactive against VHL while maintaining the same off-target potential (e.g., cell permeability, non-specific binding) as the parent compound.

Mechanistic Pathway

Unlike Prolyl Hydroxylase Domain (PHD) inhibitors (e.g., DMOG, IOX2) which prevent HIF hydroxylation, VH298 acts downstream of hydroxylation.[6][5][7]

• Result: Accumulation of hydroxylated HIF-α.[1][8][3][5][7]

• Biomarker: In VH298-treated cells, HIF-1α is detectable using both total-HIF and hydroxy-HIF specific antibodies.

Pathway Visualization

The following diagram illustrates the competitive inhibition mechanism and the lack of activity by the cis-epimer.

Caption: VH298 competitively blocks VHL binding to hydroxylated HIF-1α, driving transcription. The cis-epimer fails to bind VHL.[6][4][9]

Part 2: Experimental Protocols & Self-Validating Systems

The "Self-Validating" Experimental Design

To satisfy the E-E-A-T criteria for scientific rigor, never use VH298 alone. A valid experiment must include three arms:

• Vehicle Control (DMSO): Basal levels.

• cis-VH298 (Negative Control): Controls for off-target toxicity and compound-specific artifacts.

• VH298 (Active Treatment): The experimental condition.[1][2][9][10][11]

Validation Logic:

• If Effect (VH298) > Effect (DMSO) AND Effect (cis-VH298) ≈ Effect (DMSO)

  On-Target VHL Inhibition.

• If Effect (VH298) ≈ Effect (cis-VH298) > Effect (DMSO)

  Off-Target / Toxicity.

Protocol: Western Blotting for HIF Stabilization

Objective: Confirm on-target stabilization of HIF-1α in HeLa or U2OS cells.

Materials:

• VH298 (Stock: 100 mM in DMSO).

• cis-VH298 (Stock: 100 mM in DMSO).

• Antibodies: Anti-HIF-1α (e.g., BD Biosciences #610959), Anti-VHL, Anti-β-Actin.

Workflow:

• Seeding: Seed cancer cells (e.g., HeLa) at

  cells/well in a 6-well plate. Incubate 24h.

• Treatment:

  • Replace media with fresh media containing 50 µM VH298 or 50 µM cis-VH298.

  • Include a DMSO (0.05%) vehicle control.

  • Duration: Incubate for 2 hours (for HIF protein) to 16 hours (for downstream targets).

• Lysis: Wash with ice-cold PBS. Lyse directly in 2x Laemmli buffer containing protease inhibitors. Note: Work quickly on ice; HIF-1α degrades rapidly in the presence of oxygen if VHL is not inhibited.

• Analysis: Perform SDS-PAGE and Western Blot.

Protocol: HRE-Luciferase Reporter Assay

Objective: Quantify transcriptional activity.[2]

• Transfection: Transfect cells with an HRE-Luciferase plasmid (e.g., pGL3-HRE).

• Treatment: 24h post-transfection, treat with 10, 50, and 100 µM of VH298 and cis-VH298.

• Readout: Measure luminescence after 16-24h.

• Success Criteria: VH298 should induce a dose-dependent increase (3-10 fold) in luciferase signal, while cis-VH298 signal should remain comparable to DMSO.

Workflow Diagram

Caption: Experimental workflow emphasizing the mandatory inclusion of the cis-VH298 negative control arm.

Part 3: Data Interpretation & Troubleshooting

Expected Results Matrix

Use this table to benchmark your results. Deviations suggest experimental error or cell-line specific resistance.

Readout	Vehicle (DMSO)	cis-VH298 (Control)	VH298 (Active)	Interpretation
HIF-1α Protein	Low / Undetectable	Low / Undetectable	High	On-target stabilization.
OH-HIF-1α	Low / Undetectable	Low / Undetectable	High	Blockade is downstream of PHD.[5]
VHL Protein	Basal	Basal	Increased	Crucial: VH298 binding stabilizes VHL protein thermally.
GLUT1 mRNA	Basal	Basal	Upregulated	Transcriptional activation confirmed.[2]
Cell Viability	100%	~95-100%	>90%	VH298 is generally non-toxic at <100µM.[8]

Critical Nuance: VHL Protein Stabilization

A unique feature of VH298 treatment is the upregulation of VHL protein levels .[6][9]

• Mechanism: Ligand binding (VH298) thermally stabilizes the VHL protein and protects it from proteasomal turnover.

• Validation: If you see HIF stabilization without a corresponding increase in VHL protein levels, re-verify the compound identity. cis-VH298 does not stabilize VHL.[7]

Troubleshooting & Pitfalls

• Toxicity: At concentrations >100 µM, both VH298 and cis-VH298 may show cytotoxicity. This is off-target. Maintain experiments between 10-50 µM.

• Timing: HIF-1α protein accumulates rapidly (1-2h). Downstream gene expression (VEGF, CA9) requires 16-24h. Do not measure mRNA at 2h.

• Solubility: Ensure VH298 is fully dissolved in DMSO. Precipitation in media can lead to false negatives.

References

• Frost, J., et al. (2016). Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[1][2][5] Nature Communications, 7, 13312.[1][5] [1]

  • Core Reference: Describes the discovery of VH298, the characterization of cis-VH298 as the negative control, and the foundational biological validation.[7]

• Soares, P., et al. (2018). Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase: Structure–Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298). Journal of Medicinal Chemistry, 61(2), 599–618.

  • Chemistry Reference: Details the SAR and synthesis of VH298 and its epimers.

• Frost, J., et al. (2021). VHL inhibitor binding increases intracellular level of VHL. Journal of Biological Chemistry, 297(2).[9]

  • Mechanistic Insight: Explains the phenomenon of VHL protein stabiliz

• Chemical Probes Portal. VH298.

  • Validation: Independent expert review of VH298 as a high-quality chemical probe.

Sources

• 1. Von Hippel-Lindau (VHL) Protein Antagonist VH298 Improves Wound Healing in Streptozotocin-Induced Hyperglycaemic Rats by Activating Hypoxia-Inducible Factor- (HIF-) 1 Signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. rndsystems.com [rndsystems.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 10. Inhibition of VHL by VH298 Accelerates Pexophagy by Activation of HIF-1α in HeLa Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: Validating VHL-HIF Pathway Modulation Using VH 298 and its Isomeric Negative Control, cis VH 298

Topic: cis VH 298 Experimental Protocol Content Type: Application Note & Protocol Audience: Researchers, Senior Scientists, Drug Discovery Professionals[1]

Introduction

The von Hippel-Lindau (VHL) E3 ubiquitin ligase complex is the master regulator of Hypoxia-Inducible Factor (HIF) stability.[1] Under normoxic conditions, VHL recognizes hydroxylated HIF-α subunits, targeting them for ubiquitination and proteasomal degradation.[1] VH 298 is a potent, cell-permeable chemical probe that acts as a VHL inhibitor (Kd ~80-90 nM), stabilizing HIF-α and mimicking a hypoxic response under normoxic conditions.[1][2][3][4]

To rigorously validate that observed phenotypes are driven specifically by VHL blockade rather than off-target toxicity, the use of cis VH 298 is critical.[1] cis VH 298 is the diastereomer of VH 298. It retains the same physicochemical properties but exhibits no detectable binding to VHL due to the altered stereochemistry at the hydroxyproline recognition motif.

This guide details the experimental protocols for using VH 298 alongside cis VH 298 to dissect VHL-dependent signaling.[1]

Mechanism of Action & Experimental Logic

The VHL-HIF Axis

The core logic of this experiment relies on the stereospecificity of the VHL binding pocket.[1]

• VH 298 (Active): Mimics the hydroxyproline residue of HIF-1α, occupying the VHL binding site and preventing the recruitment of endogenous HIF-1α.[1] Result: HIF-1α accumulation.[1][2][3][4]

• cis VH 298 (Inactive): The cis-hydroxyproline configuration prevents hydrogen bonding within the VHL pocket.[1] Result: No VHL binding, VHL remains active, HIF-1α is degraded.[1]

Pathway Visualization

Figure 1: Mechanism of VHL inhibition.[1] VH 298 competitively inhibits VHL, preventing HIF degradation.[1][3][4] The cis-isomer fails to bind, serving as a perfect chemical control.[1]

Chemical Handling & Preparation

Both compounds are stable but require proper handling to maintain potency.[1]

Parameter	VH 298 (Active)	cis VH 298 (Control)
MW	523.65 g/mol	523.65 g/mol
Solubility	DMSO (up to 100 mM)	DMSO (up to 100 mM)
Stock Conc.	Prepare 10 mM or 50 mM stocks in anhydrous DMSO.[1]
Storage	-20°C (solid or stock).[1][3][4][5][6] Avoid freeze-thaw cycles > 5 times.[1][6]
Stability	Stable for 6 months at -20°C.	[1][6]

Preparation Protocol:

• Centrifuge the vial briefly before opening to ensure powder is at the bottom.

• Dissolve in high-grade DMSO (e.g., 10 mg in ~1.9 mL DMSO for 10 mM).

• Vortex for 30 seconds until the solution is clear.

• Aliquot into light-protective tubes (20-50 µL) and store at -80°C for long-term or -20°C for short-term use.

Experimental Protocol: Cellular HIF Stabilization

Objective: To demonstrate VHL-dependent HIF-1α stabilization using Western Blot.

A. Cell Culture & Treatment[1][9]

• Cell Lines: HeLa, U2OS, or RCC4 (VHL-reconstituted) are standard.[1]

• Seeding: Seed cells to reach 70-80% confluency at the time of treatment.[1]

Treatment Groups:

• Vehicle Control: DMSO (0.1% v/v)

• Negative Control: cis VH 298 (50 µM or 100 µM)

• Active Treatment: VH 298 (50 µM or 100 µM)

• Positive Control (Optional): 1% O2 (Hypoxia) or 1 mM DMOG.

Workflow:

• Replace media with fresh complete media 1 hour prior to treatment.[1]

• Add compounds. For a 100 µM final concentration, add 1 µL of 100 mM stock per 1 mL media.[1]

• Incubation Time:

  • 2 hours: Early HIF-1α protein stabilization.

  • 4-8 hours: Peak HIF-1α levels.[1]

  • 24 hours: Downstream gene expression (BNIP3, CA9).

B. Lysis & Western Blotting (Crucial Step)

HIF-1α is rapidly degraded (half-life < 5 min) if VHL activity is restored during lysis.[1] You must prevent post-lysis degradation. [1]

Lysis Buffer Recipe (Modified RIPA):

• 50 mM Tris-HCl pH 8.0[1]

• 150 mM NaCl[1]

• 1% NP-40[1]

• 0.5% Sodium Deoxycholate[1]

• 0.1% SDS[1]

• Inhibitors (Add Fresh):

  • Protease Inhibitor Cocktail (1x)

  • 1 mM DTT (Essential for HIF stability)[1]

  • 100 µM VH 298 (Optional but recommended: adding the inhibitor to the lysis buffer prevents VHL from degrading HIF during the lysis step).

Blotting Conditions:

• Load: 20-40 µg protein/lane.[1]

• Transfer: Wet transfer is preferred for high MW proteins (HIF-1α ~120 kDa).[1]

• Primary Antibodies:

  • Anti-HIF-1α (e.g., BD Biosciences #610959 or Cell Signaling #14179).[1]

  • Anti-VHL (to verify VHL presence, though levels may not change).[1]

  • Anti-Actin/Tubulin (Loading control).[1]

Experimental Protocol: Transcriptional Validation (RT-qPCR)

Objective: To confirm that stabilized HIF is transcriptionally active.

Workflow:

• Treat cells for 16-24 hours with 50-100 µM VH 298 or cis VH 298.[1]

• Extract RNA using Trizol or column-based kits (e.g., RNeasy).[1]

• Synthesize cDNA from 1 µg total RNA.[1]

• Perform qPCR for canonical HIF target genes.[1]

Target Gene Panel:

Gene	Function	Expected Result (VH 298)	Expected Result (cis VH 298)
CA9	pH regulation	> 5-fold increase	No change
BNIP3	Autophagy/Death	> 3-fold increase	No change
GLUT1	Glucose transport	> 2-fold increase	No change

| PHD2/3 | Negative feedback | > 2-fold increase | No change |[1]

Visualization of Experimental Workflow

Figure 2: Experimental timeline comparing active VH 298 and inactive cis VH 298 treatments.[1]

Data Interpretation & Troubleshooting

Interpretation Guidelines

• Valid Result: VH 298 induces robust HIF-1α bands and target gene expression, while cis VH 298 levels remain comparable to the DMSO vehicle.[1] This confirms the effect is VHL-mediated.[1]

• Off-Target Warning: If cis VH 298 induces HIF-1α or toxicity, the concentration is too high, or the effect is non-specific (e.g., general proteasome inhibition or cell stress).[1]

Troubleshooting Table

Issue	Possible Cause	Solution
No HIF-1α signal with VH 298	Degradation during lysis	Add DTT and/or MG132 (10 µM) to lysis buffer.[1] Work on ice.
High HIF-1α in DMSO/cis control	Hypoxic culture conditions	Check incubator CO2/O2 calibration. Ensure media volume isn't restricting oxygen diffusion.[1]
Toxicity in cis VH 298 samples	DMSO toxicity	Ensure final DMSO concentration is < 0.5%.[1]
Precipitation in media	Low solubility at high conc.[1]	Pre-warm media and add compound slowly while vortexing. Do not exceed 100 µM.

References

• Frost, J., et al. (2016).[1][5] "Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition."[1][2][3][4][5] Nature Communications, 7, 13312.[1][4] [1][4]

  • Key Reference: Describes the discovery of VH 298 and the characterization of cis VH 298 as the neg

• Soares, P., et al. (2018).[1] "Group-based optimization of potent and cell-active inhibitors of the von Hippel-Lindau (VHL) E3 ubiquitin ligase: structure-activity relationships leading to the chemical probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide."[1] Journal of Medicinal Chemistry, 61(2), 599-618.[1] [1]

  • Key Reference: Detailed SAR including the stereochemical r

• Buckley, D. L., et al. (2012).[1] "Targeting the von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules to Disrupt the VHL/HIF-1α Interaction." Journal of the American Chemical Society, 134(10), 4465–4468.[1]

  • Key Reference: Foundational work on VHL ligand design.[1]

Sources

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. VH 298 (6156) by Tocris, Part of Bio-Techne [bio-techne.com]
• 4. VH 298 | Ubiquitin E3 Ligases | Tocris Bioscience [tocris.com]
• 5. rndsystems.com [rndsystems.com]
• 6. bpsbioscience.com [bpsbioscience.com]

Application Note: cis VH 298 Solubility &amp; Protocol Guide

This guide serves as a definitive technical resource for the handling, solubilization, and experimental application of cis VH 298 , the critical negative control for the VHL inhibitor VH 298.

Compound: cis VH 298 (VHL Negative Control) Primary Solvent: Dimethyl Sulfoxide (DMSO) Application: Negative control for VHL E3 ligase inhibition and HIF-1α stabilization studies.[1]

Executive Summary & Chemical Context

cis VH 298 is the inactive diastereomer of VH 298 , a potent chemical probe that blocks the interaction between the Von Hippel-Lindau (VHL) E3 ubiquitin ligase and Hypoxia-Inducible Factor 1α (HIF-1α).

• The Active Probe (VH 298): Contains a (2S, 4R) -4-hydroxyproline motif. This specific stereochemistry mimics the hydroxylated HIF-1α peptide, allowing it to bind the VHL substrate recognition pocket with high affinity (

  nM).

• The Negative Control (cis VH 298): Contains a (2S, 4S) -4-hydroxyproline motif. The inversion of the hydroxyl group at the C4 position creates a steric clash within the VHL binding pocket, abolishing binding affinity.

Crucial Experimental Logic: Any biological effect observed with VH 298 (active) must NOT be observed with cis VH 298 (inactive) to be considered an on-target VHL-mediated mechanism. If cis VH 298 elicits a response, the effect is likely due to off-target toxicity or physicochemical interference.

Physicochemical Properties

Property	Data
Chemical Name	(2S,4S)-1-((S)-2-(1-cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide
Molecular Weight	523.65 g/mol
Formula	C₂₇H₃₃N₅O₄S
Solubility (DMSO)	Max: ~100 mM (approx. 52 mg/mL)
Solubility (Water)	Insoluble (Precipitates immediately)
Appearance	White to off-white solid

Solubility Profile & Stock Preparation

The DMSO Criticality

Like its active counterpart, cis VH 298 is highly lipophilic. While soluble in organic solvents, it is prone to rapid precipitation in aqueous buffers if not handled correctly.

Warning: DMSO hygroscopicity (water absorption) significantly reduces the solubility of cis VH 298.[2] Using "old" DMSO that has been sitting open can lead to "crashing out" of the compound.

Protocol 1: Preparation of 100 mM Stock Solution

Target Volume: 500 µL Target Concentration: 100 mM

• Calculate Mass:

• Weighing: Accurately weigh ~26.2 mg of cis VH 298 powder into a sterile, amber glass vial or low-binding microcentrifuge tube.

• Solvent Addition: Add 500 µL of anhydrous (fresh) DMSO .

  • Note: Do not use DMSO stored in plastic bottles for long periods.

• Dissolution: Vortex vigorously for 30–60 seconds.

  • If particulates remain, sonicate in a water bath at room temperature for 5 minutes.

  • Visual Check: Solution must be perfectly clear and colorless.

• Storage: Aliquot into small volumes (e.g., 20–50 µL) to avoid freeze-thaw cycles. Store at -80°C (6 months) or -20°C (1 month) .

Visual Workflow: Stock Preparation

Figure 1: Decision tree for the preparation of high-concentration stock solutions.

Experimental Protocols for Biological Assays

Protocol 2: Cellular Treatment (Serial Dilution)

Directly pipetting 100 mM DMSO stock into cell culture media often causes local precipitation due to the "solvent shock" effect. This protocol ensures a stable dispersion.

Goal: Treat HeLa cells with 100 µM cis VH 298 (Final DMSO < 0.5%).

• Intermediate Dilution (100x):

  • Prepare a 10 mM intermediate solution by diluting the 100 mM stock 1:10 in fresh DMSO (not water/media yet).

  • Why? This keeps the compound in its soluble phase while reducing viscosity for accurate pipetting.

• Media Preparation (2x Working Solution):

  • Add 20 µL of the 10 mM intermediate to 980 µL of pre-warmed culture media (rapidly vortexing the media while adding).

  • Concentration: 200 µM .

  • Observation: The solution may turn slightly cloudy (microprecipitation) but should disperse. If visible chunks form, the compound has crashed; repeat with a lower intermediate concentration.

• Cell Treatment:

  • Add the 2x Working Solution (200 µM) 1:1 to the cells already in media.

  • Final Concentration: 100 µM .

  • Final DMSO: 0.1% (Non-toxic).

Protocol 3: The "Negative Control" Validation (Western Blot)

To prove VH 298 activity is on-target, you must run the cis-isomer side-by-side.

• Cell Line: HeLa or U2OS (Standard VHL models).

• Timepoint: 2 to 4 hours (HIF stabilization is rapid).

• Conditions:

  • Vehicle (DMSO 0.1%)

  • VH 298 (Active) @ 100 µM

  • cis VH 298 (Inactive) @ 100 µM

  • CoCl₂ or DMOG (Positive Hypoxia Controls)

Expected Results:

• VH 298: Strong band for HIF-1α (approx. 110-120 kDa).

• cis VH 298: No band (or baseline level identical to Vehicle).

• Interpretation: If cis VH 298 shows a band, your concentration is too high (causing non-specific stress) or the compound has degraded/isomerized (rare).

Mechanistic Logic Diagram

Figure 2: Mechanistic divergence. The cis-isomer fails to bind VHL due to steric hindrance at the hydroxyproline site, allowing normal HIF degradation to proceed.

Troubleshooting & FAQ

Q: My cis VH 298 precipitated when I added it to PBS. Can I re-dissolve it?

• A: No. Once precipitated in aqueous buffer, it forms tight crystalline aggregates that are difficult to resolubilize without heating (which may degrade the compound). Discard and prepare a fresh dilution from the DMSO stock.

Q: Can I use cis VH 298 for in vivo studies?

• A: Yes, but formulation is difficult. Standard formulation: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline .[2]

  • Method: Dissolve in DMSO first. Add PEG300 and mix. Add Tween-80 and mix. Finally, add Saline dropwise while vortexing. If it turns milky, it is a suspension; ensure it is homogenous before injection.

Q: Why does the "cis" form not bind?

• A: VHL binding relies on a "anchoring" hydrogen bond between the 4-hydroxy group of the ligand and Ser111/His115 in the VHL protein. The cis configuration points the hydroxyl group away from these residues and into the hydrophobic wall of the pocket, making binding energetically unfavorable.

References

• Frost, J., et al. (2016).[3][2][4][5][6] Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[1][2][5][6][7][8] Nature Communications, 7, 13312.[1][3][2][4][5][8] [1][2][8]

  • Key Reference: The primary paper describing the synthesis and characterization of VH 298 and its cis-isomer neg

• Soares, P., et al. (2018).[1] Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel-Lindau (VHL) E3 Ubiquitin Ligase.[1][7] Journal of Medicinal Chemistry, 61(2), 599–618.

  • Key Reference: Detailed SAR analysis explaining the stereochemical requirements (trans vs cis) for VHL binding.

• Tocris Bioscience. VH 298 Product Information & Solubility Data.

  • Key Reference: Commercial solubility d

• MedChemExpress. cis VH 298 Product Protocol.

  • Key Reference: Specific formulation protocols for in vivo and in vitro use.[2]

Sources

• 1. VH 298 | Ubiquitin E3 Ligases | Tocris Bioscience [tocris.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medkoo.com [medkoo.com]
• 4. excenen.com [excenen.com]
• 5. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Von Hippel-Lindau (VHL) Protein Antagonist VH298 Improves Wound Healing in Streptozotocin-Induced Hyperglycaemic Rats by Activating Hypoxia-Inducible Factor- (HIF-) 1 Signalling - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: cis-VH 298 as a Negative Control for VHL Inhibition

This Application Note and Protocol guide details the use of cis-VH 298 , the essential negative control for the VHL inhibitor VH 298.

Part 1: Core Directive & Scientific Rationale

The Critical Distinction: Active vs. Control In hypoxia signaling research, distinguishing between on-target VHL inhibition and off-target chemical toxicity is paramount. VH 298 is a potent chemical probe that blocks the interaction between the Von Hippel-Lindau (VHL) E3 ubiquitin ligase and Hypoxia-Inducible Factor 1

(HIF-1 ).

cis-VH 298 is the diastereomer of VH 298. It contains a cis-hydroxyproline moiety instead of the trans-hydroxyproline mimic found in the active compound. This subtle stereochemical inversion abolishes its affinity for VHL (

> 10 M vs. 80–90 nM for VH 298), rendering it pharmacologically inert against the VHL-HIF axis while maintaining identical physicochemical properties (solubility, permeability, cell uptake).

Core Recommendation: The recommended concentration of cis-VH 298 is identical to the concentration of VH 298 used in your experimental arm .

• Standard Screening Concentration: 50

  M – 100 M

• Dose-Response Range: 1

  M – 200 M (Matched 1:1 with active compound)

Scientific Integrity Rule: Data showing HIF-1

stabilization by VH 298 is only considered "on-target" if the parallel treatment with cis-VH 298 shows no stabilization (i.e., levels comparable to DMSO vehicle).

Part 2: Mechanism of Action & Signaling Logic

The VHL protein normally recognizes a specific hydroxylated proline residue on HIF-1

. VH 298 mimics this residue to occupy the binding pocket. cis-VH 298 fails to fit this pocket due to steric mismatch.

Pathway Diagram: VHL Blockade vs. Control

Caption: Comparative mechanism of VH 298 (active blockade) vs. cis-VH 298 (inactive control) on the VHL-HIF axis.[1]

Part 3: Comparative Data & Properties

Use the table below to calculate stock solutions and experimental parameters.

Feature	VH 298 (Active)	cis-VH 298 (Control)
Role	VHL Inhibitor / Chemical Probe	Negative Control
Binding Affinity ( )	80 – 90 nM	> 10,000 nM (No binding)
Molecular Weight	523.65 g/mol	523.65 g/mol
Solubility (DMSO)	~100 mM	~100 mM
Rec.[2] Cell Conc.	50 – 100 M	50 – 100 M
HIF-1 Effect	Strong Stabilization	No Stabilization (Baseline)
Target Genes (qPCR)	Upregulation (BNIP3, CA9)	No Change

Part 4: Experimental Protocol

Protocol: Validation of VHL Inhibition in Cell Culture

Objective: To demonstrate specific HIF-1

stabilization using VH 298, validated by the cis-VH 298 negative control.

Materials:

• VH 298 (Active)[2][3][4]

• cis-VH 298 (Negative Control)[1][5]

• DMSO (Vehicle Control)

• Cell line of interest (e.g., HeLa, U2OS, RCC4)

• Lysis Buffer (RIPA + Protease/Phosphatase Inhibitors)

Workflow Diagram:

Caption: Step-by-step workflow for comparative analysis of VHL inhibition.

Step-by-Step Methodology:

• Stock Preparation:

  • Dissolve both VH 298 and cis-VH 298 in sterile DMSO to create 100 mM stock solutions .

  • Note: Store aliquots at -20°C. Avoid repeated freeze-thaw cycles.

• Cell Seeding:

  • Seed cells (e.g., HeLa) at 70-80% confluency in 6-well plates. Allow to adhere overnight.

• Treatment (The Critical Step):

  • Prepare fresh culture media.

  • Condition A (Vehicle): Add DMSO (0.1% v/v).

  • Condition B (Negative Control): Add cis-VH 298 to a final concentration of 100

    M (1:1000 dilution of stock).

  • Condition C (Active): Add VH 298 to a final concentration of 100

    M .[6]

  • Optimization: If using sensitive cell lines, a range of 50

    M may be sufficient. Always match A, B, and C concentrations.

• Incubation:

  • For Protein (Western Blot): Incubate for 2 to 4 hours . HIF-1

    stabilization is rapid.

  • For mRNA (qPCR): Incubate for 16 to 24 hours to allow for downstream gene transcription (e.g., GLUT1, CA9).

• Analysis:

  • Western Blot: Probe for HIF-1

    (stabilization) and Hydroxy-HIF-1 (mechanistic proof).[1]

    • Expected Result: High HIF-1

      in Condition C. Low/Undetectable HIF-1 in Conditions A and B.

  • qPCR: Assess target genes.[2][6][7]

    • Expected Result: Significant fold-change induction in Condition C only.

Part 5: Troubleshooting & Optimization

• Solubility Issues: If precipitation occurs in media at 100

  M, ensure the DMSO stock is fully dissolved (vortex well) and add dropwise to warm media while swirling. Lower concentration to 50 M if necessary.

• Toxicity: VH 298 and cis-VH 298 are generally non-toxic up to 150

  M. If cell death is observed in the cis control arm, it indicates off-target chemical toxicity unrelated to VHL inhibition.

• Timepoints: Do not exceed 48 hours without refreshing media/compound, as metabolic stability may vary by cell type.

References

• Frost, J. et al. (2016).[2][8] Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[1][8][9] Nature Communications, 7, 13312.[8]

• Soares, P. et al. (2018). Group-based optimization of potent and cell-active inhibitors of the von Hippel-Lindau (VHL) E3 ubiquitin ligase: structure-activity relationships leading to the chemical probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3. Journal of Medicinal Chemistry, 61(2), 599-618.

• Frost, J. et al. (2019).[3][7] RNA-seq analysis of PHD and VHL inhibitors reveals differences and similarities to the hypoxia response.[7] Wellcome Open Research, 4, 17.

Sources

• 1. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Von Hippel-Lindau (VHL) Protein Antagonist VH298 Improves Wound Healing in Streptozotocin-Induced Hyperglycaemic Rats by Activating Hypoxia-Inducible Factor- (HIF-) 1 Signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 7. RNA-seq analysis of PHD and VHL inhibitors reveals differences and similarities to the hypoxia response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]

Application Note: Optimizing cis-VH298 Treatment Duration as a Negative Control for VHL Inhibition in Cellular Assays

Executive Summary

In the field of targeted protein degradation and hypoxia signaling, VH298 has emerged as a best-in-class, highly potent chemical probe that stabilizes Hypoxia-Inducible Factor 1-alpha (HIF-1α) by inhibiting the von Hippel-Lindau (VHL) E3 ubiquitin ligase. However, to rigorously validate that any observed cellular phenotype is strictly VHL-dependent, researchers must employ its inactive epimer, cis-VH298 , as a negative control [1].

This application note provides an authoritative guide on the temporal and concentration-dependent application of cis-VH298 in cell-based assays. We emphasize the critical principle of temporal symmetry —ensuring that the treatment duration of the inactive control perfectly mirrors the active probe to establish a self-validating experimental system.

Mechanistic Grounding: The Stereochemical Basis of Control

The VHL E3 ligase recognizes and binds to HIF-1α only when specific proline residues on HIF-1α are hydroxylated. VH298 acts as a competitive inhibitor, binding to the VHL substrate recognition site and preventing HIF-1α ubiquitination.

cis-VH298 differs from VH298 by a single stereochemical inversion at the hydroxyproline ring—from (2S,4R) in the active probe to (2S,4S) in the cis-epimer. This subtle structural shift completely abolishes its binding affinity to VHL [1]. Because the rest of the chemical scaffold remains identical, cis-VH298 possesses the same cell permeability and baseline physicochemical properties as VH298, making it the perfect tool to isolate on-target VHL inhibition from off-target scaffold toxicity.

Fig 1: Mechanistic divergence of VH298 and cis-VH298 in the VHL/HIF-1α degradation pathway.

Experimental Logic & Causality (E-E-A-T)

As a Senior Application Scientist, I cannot overstate the importance of temporal matching in chemical biology. Small molecules can induce non-specific stress responses or off-target kinase inhibition that accumulate over time.

If a researcher treats cells with VH298 for 24 hours to observe gene transcription, but only runs a 2-hour cis-VH298 control, the experiment is fundamentally flawed. The kinetics of off-target toxicity do not necessarily mirror the rapid on-target stabilization of HIF-1α. Therefore, every protocol utilizing cis-VH298 must be designed as a self-validating system : the inactive control must be applied at the exact same concentration and for the exact same duration as the active probe to confidently attribute the phenotype to VHL blockade [1].

Quantitative Data: Recommended Treatment Durations

The duration of cis-VH298 treatment is dictated entirely by the biological readout being measured. Below is a synthesized matrix of standard treatment parameters based on validated literature [1, 2, 3].

Biological Readout	Target Molecule(s)	Recommended Duration	Typical Concentration	Rationale for Duration
Protein Stabilization	HIF-1α, HIF-2α	2 to 6 hours	10 µM – 50 µM	HIF-1α has a highly rapid turnover rate (~5 min half-life). VHL blockade causes immediate protein accumulation.
Gene Transcription	CA9, GLUT1, EPO mRNA	16 to 24 hours	25 µM – 100 µM	Downstream transcriptional activation requires sustained HIF-1α accumulation and nuclear translocation.
Phenotypic Assays	Cell viability, Reporter assays	24 to 48 hours	50 µM – 100 µM	Prolonged exposure is necessary to observe metabolic shifts or reporter gene translation.

Step-by-Step Experimental Protocol

Phase 1: Reagent Preparation

Causality Note: Both VH298 and cis-VH298 are highly hydrophobic. Proper solvent management prevents compound precipitation, which could artificially skew the comparative baseline.

• Reconstitute cis-VH298 and VH298 powders in anhydrous DMSO to create 100 mM stock solutions[2, 3].

• Aliquot the stock solutions into single-use tubes to avoid repeated freeze-thaw cycles, which can degrade the stereocenter integrity. Store at -80°C for up to 6 months[2].

• Dilute the stock in pre-warmed complete culture media immediately prior to treatment. Ensure the final DMSO concentration in the cell culture does not exceed 0.1% (v/v) to prevent solvent toxicity.

Phase 2: Cell Seeding and Synchronization

• Seed the target cells (e.g., HeLa, HFF, or U2OS) in appropriate multi-well plates.

• Allow cells to adhere and reach ~70-80% confluence over 24 hours.

• Optional but recommended: Replace media with fresh complete media 2 hours prior to compound addition to synchronize baseline cellular metabolism.

Phase 3: Parallel Treatment Execution

• Prepare three distinct media conditions:

  • Vehicle Control: Media + 0.1% DMSO.

  • Active Treatment: Media + VH298 (e.g., 50 µM).

  • Negative Control: Media + cis-VH298 (e.g., 50 µM).

• Aspirate old media and apply the treatment media to the respective wells.

• Incubate at 37°C, 5% CO₂ for the pre-determined duration (e.g., 4 hours for protein analysis, 24 hours for mRNA).

Phase 4: Harvest and Downstream Analysis

• For Protein (2-6h): Wash cells rapidly with ice-cold PBS to halt degradation kinetics. Lyse immediately in RIPA buffer supplemented with protease inhibitors. Proceed to Western Blotting.

• For mRNA (16-24h): Lyse cells directly in the well using TRIzol or an equivalent RNA extraction buffer. Proceed to RT-qPCR.

Fig 2: Experimental workflow mapping treatment durations to specific downstream molecular readouts.

References

• Frost, J., Galdeano, C., Soares, P., et al. "Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition." Nature Communications 7, 13312 (2016).[Link]

Application Note: Protocol for the Validated Use of VH 298 and its Negative Control cis-VH 298

Abstract & Core Directive

This guide details the experimental framework for using VH 298 , a potent chemical probe for the Von Hippel-Lindau (VHL) E3 ligase, alongside its obligate negative control, cis-VH 298 .[1]

The Scientific Imperative: VH 298 stabilizes Hypoxia-Inducible Factor α (HIF-α) by blocking the VHL:HIF-α protein-protein interaction.[1][2][3][4] Unlike PHD inhibitors (e.g., IOX2, FG-4592), VH 298 acts downstream of hydroxylation.[4] To validate that observed phenotypes are strictly due to VHL blockade and not off-target toxicity or physicochemical effects, experiments must run a parallel arm with cis-VH 298. This isomer is structurally identical except for the stereochemistry at the hydroxyproline-mimic site, rendering it unable to bind VHL.

Mechanism of Action

To interpret data correctly, one must understand the specific node of inhibition.

• Endogenous Pathway: In normoxia, Prolyl Hydroxylases (PHDs) hydroxylate HIF-1α.[5] VHL recognizes this hydroxy-proline signal, ubiquitinates HIF-1α, and marks it for proteasomal degradation.[5]

• VH 298 Action: It mimics the hydroxy-proline residue of HIF-1α. It binds the VHL pocket with high affinity (

  ~80-90 nM), competitively displacing hydroxylated HIF-1α.[3]

• cis-VH 298 Action: The cis-hydroxyproline configuration creates a steric clash/mismatch within the VHL binding pocket, abolishing binding affinity while retaining the same physicochemical properties (solubility, permeability) as the active probe.

Pathway Visualization

Figure 1: Mechanism of VHL blockade by VH 298 vs. lack of binding by cis-VH 298.[1][3][4][6] Note that HIF-1α accumulates in a hydroxylated state.[1][3][4][5]

Experimental Protocol

A. Compound Preparation

Both compounds are hydrophobic. Proper handling is essential to prevent precipitation.

Compound	Molecular Weight	Solubility (DMSO)	Storage (Stock)
VH 298	523.65 g/mol	~100 mM	-20°C (Dark)
cis-VH 298	523.65 g/mol	~100 mM	-20°C (Dark)

• Stock Solution: Dissolve powder in high-grade DMSO to 10 mM or 50 mM . Vortex vigorously.

• Aliquot: Avoid repeated freeze-thaw cycles. Store in small aliquots (e.g., 20-50 µL).

• Working Solution: Dilute directly into culture media immediately prior to use. Do not create intermediate aqueous dilutions (e.g., in PBS) as this may cause precipitation.

B. Cell Treatment Strategy (The "Self-Validating" System)

To rigorously prove on-target activity, you must run three parallel arms.

Recommended Concentration: While the cell-free

is nanomolar, cellular permeability limits potency.

• Standard Range: 50 µM – 100 µM (HeLa, U2OS, RCC4).

• Sensitive Lines: 10 µM – 25 µM.

• Note: Always match the concentration of cis-VH 298 to VH 298 exactly.

Incubation Times:

• Protein Stabilization (Western Blot): 2 – 4 hours.

• Gene Transcription (qPCR): 8 – 24 hours.

C. Step-by-Step Workflow

Figure 2: The tripartite experimental design ensuring rigorous validation of VHL inhibition.

Data Interpretation & Expected Results

The validity of your experiment rests on the differential response between the Active Probe and the Negative Control.

Key Readout: Western Blot

Antibodies Required: Anti-HIF-1α, Anti-Hydroxy-HIF-1α (specific to Pro564), Anti-VHL.

Target Protein	Vehicle (DMSO)	VH 298 (Active)	cis-VH 298 (Control)	Mechanistic Explanation
HIF-1α	Low / Undetectable	High	Low / Undetectable	VH 298 prevents degradation; cis does not bind VHL.[1]
Hydroxy-HIF-1α	Low / Undetectable	High	Low / Undetectable	Crucial: VH 298 acts after PHDs. HIF accumulates in its hydroxylated form.[3][4][5]
VHL	Basal	Increased	Basal	Ligand binding thermally stabilizes VHL, protecting it from turnover (thermal shift).

Key Readout: qPCR (Downstream Targets)

Genes: CA9, BNIP3, SLC2A1 (GLUT1).

• VH 298: >5-fold induction (cell line dependent).

• cis-VH 298: No significant induction compared to DMSO.

• Interpretation: If cis-VH 298 induces these genes, your concentration is too high (off-target toxicity) or the stock is contaminated.

Troubleshooting & Optimization

Issue 1: Precipitation in Media

• Cause: Adding DMSO stock to cold media or high concentration spikes.

• Solution: Warm media to 37°C before addition. Vortex media immediately upon adding the compound. Do not exceed 0.5% final DMSO concentration.

Issue 2: cis-VH 298 shows activity

• Cause: Concentration >150 µM can lead to non-specific effects or weak binding.

• Solution: Perform a dose-response curve (10, 25, 50, 100 µM). Identify the window where VH 298 is active and cis-VH 298 is silent.

Issue 3: No HIF-1α stabilization with VH 298

• Cause: Cell line specificity (low basal HIF synthesis) or compound degradation.

• Solution: Ensure cells are not over-confluent (contact inhibition can alter metabolism). Use a positive control like IOX2 (PHD inhibitor) or CoCl2 to verify the cells can stabilize HIF.

References

• Frost, J., et al. (2016). Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[4] Nature Communications, 7, 13312.[4]

  • [Link]

• Structural Genomics Consortium (SGC). Chemical Probe: VH298.

  • [Link]

• Frost, J., et al. (2021). VHL inhibitor binding increases intracellular level of VHL.[7] Wellcome Open Research.

  • [Link]

• Chemical Probes Portal.

  • [Link]

Sources

• 1. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Von Hippel-Lindau (VHL) Protein Antagonist VH298 Improves Wound Healing in Streptozotocin-Induced Hyperglycaemic Rats by Activating Hypoxia-Inducible Factor- (HIF-) 1 Signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]

Application Note: Validating VHL-Dependent HIF-1α Stabilization Using the Stereoisomeric Negative Control cis VH 298 in Western Blot Analysis

Executive Summary & Mechanistic Rationale

In the rapidly expanding fields of targeted protein degradation (TPD) and hypoxia-inducible factor (HIF) biology, validating the on-target specificity of small molecules is paramount. VH 298 is a highly potent, cell-permeable chemical probe that stabilizes HIF-1α by competitively inhibiting the von Hippel-Lindau (VHL) E3 ubiquitin ligase [1]. However, small molecules can inadvertently induce HIF-1α accumulation through off-target mechanisms, such as general proteasome inhibition, mitochondrial toxicity, or the induction of cellular stress.

To establish a rigorously self-validating experimental system, researchers must utilize cis VH 298 , the inactive epimer of VH 298. While VH 298 features a (2S, 4R)-hydroxyproline core that perfectly mimics the hydroxylated proline of HIF-1α, cis VH 298 possesses a (2S, 4S) configuration [2]. This single stereochemical inversion completely abolishes hydrogen bonding with His115 and Ser111 in the VHL binding pocket, shifting the binding affinity (Kd) from ~80 nM to >10,000 nM [3]. By incorporating cis VH 298 into Western blot workflows, scientists can definitively prove that observed protein stabilization is strictly driven by VHL engagement rather than artifactual stress responses.

Mechanistic Pathway Visualization

The following diagram illustrates the divergent molecular consequences of treating cells with the active probe (VH 298) versus the inactive control (cis VH 298).

Figure 1: Divergent mechanistic pathways of VH 298 and cis VH 298 on the VHL/HIF-1α axis.

Experimental Design: The Self-Validating Matrix

A robust Western blot experiment must differentiate between upstream inhibition (PHD enzymes) and downstream inhibition (VHL). Because VHL acts after HIF-1α is hydroxylated, true VHL inhibition results in the unique accumulation of hydroxylated HIF-1α (OH-HIF-1α) [1].

Table 1: Expected Protein Dynamics and Causal Interpretations

Treatment Group	Primary Target	VHL Binding Affinity (Kd)	Expected Total HIF-1α	Expected OH-HIF-1α	Biological Interpretation
Vehicle (DMSO)	N/A	N/A	Baseline (Low)	Undetectable	Normal normoxic degradation.
CoCl₂ (100 µM)	PHD Enzymes	N/A	High	Undetectable	Global inhibition of hydroxylation; HIF cannot bind VHL.
VH 298 (50 µM)	VHL	80–90 nM	High	High	Specific VHL blockade; HIF is hydroxylated but protected from degradation.
cis VH 298 (50 µM)	None	>10,000 nM	Baseline (Low)	Undetectable	Scaffold control validates that accumulation is strictly VHL-dependent.

Step-by-Step Protocol: Western Blot Analysis

Expertise Note: HIF-1α has an extremely short half-life (<5 minutes) under normoxic conditions. Any delay during cell harvesting will result in the rapid degradation of the stabilized protein, leading to false negatives.

Phase 1: Cell Culture & Compound Treatment

• Seeding: Seed HeLa cells (or your preferred cell line) in 6-well plates to reach exactly 70% confluency on the day of treatment.

  • Causality Note: Overconfluent cells naturally deplete oxygen from the media, inducing localized hypoxia and causing VHL-independent HIF-1α accumulation, which ruins the negative control baseline.

• Compound Preparation: Reconstitute VH 298 and cis VH 298 in anhydrous DMSO to a stock concentration of 10 mM.

• Treatment: Treat cells with the following conditions for 4 hours:

  • Vehicle (0.1% DMSO)

  • Positive Control: CoCl₂ (100 µM)

  • Active Probe: VH 298 (50 µM)

  • Negative Control: cis VH 298 (50 µM)

Phase 2: Rapid Lysis & Protein Extraction

• Place the 6-well plate directly onto an ice bed.

• Wash the cells once with ice-cold PBS.

• Immediately add 150 µL of highly denaturing RIPA buffer supplemented with 1x Protease Inhibitor Cocktail, 1x Phosphatase Inhibitor Cocktail, and 5 mM N-ethylmaleimide (NEM) .

  • Causality Note: NEM is a critical addition; it covalently modifies active-site cysteines in deubiquitinating enzymes (DUBs), preserving the ubiquitinated state of proteins for accurate mechanistic analysis.

• Scrape the cells rapidly and transfer the lysates to pre-chilled microcentrifuge tubes.

• Sonicate briefly (3 x 5 seconds) to shear genomic DNA and reduce viscosity.

• Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

Phase 3: SDS-PAGE & Transfer

• Quantify protein concentration using a BCA assay.

• Prepare samples with 4x Laemmli buffer containing β-mercaptoethanol and boil at 95°C for 5 minutes.

• Load 30 µg of total protein per lane onto a 4–12% Bis-Tris gradient gel.

• Run the gel at 120V for approximately 90 minutes.

• Transfer proteins to a PVDF membrane using a wet transfer system (100V for 90 minutes at 4°C).

  • Expertise Note: HIF-1α is a relatively large protein (~120 kDa); wet transfer ensures higher efficiency and consistency compared to semi-dry methods.

Phase 4: Immunoblotting & Detection

• Block the membrane with 5% non-fat dry milk in TBST (Tris-Buffered Saline with 0.1% Tween-20) for 1 hour at room temperature.

• Incubate with primary antibodies overnight at 4°C with gentle rocking:

  • Anti-HIF-1α (1:1000)

  • Anti-Hydroxy-HIF-1α (Pro564) (1:1000)

  • Anti-VHL (1:1000)

  • Anti-β-actin (1:5000) (Loading control)

• Wash the membrane 3 x 10 minutes with TBST.

• Incubate with HRP-conjugated secondary antibodies (1:5000) for 1 hour at room temperature.

• Wash 3 x 10 minutes with TBST.

• Develop using an enhanced chemiluminescence (ECL) substrate and capture images using a digital imaging system.

Troubleshooting & Expert Insights

• False Positive in the cis VH 298 Lane: If HIF-1α accumulates in the cis VH 298 lane, the compound concentration may be too high, causing non-specific proteasome impairment or cellular toxicity. Alternatively, the DMSO concentration may have exceeded 0.5%, stressing the cells. Ensure strict adherence to a 0.1% final DMSO concentration.

• Absence of OH-HIF-1α in the VH 298 Lane: If total HIF-1α is present but OH-HIF-1α is absent, verify that the cells were not inadvertently exposed to hypoxic conditions or upstream PHD inhibitors (like CoCl₂ or DMOG), which block the hydroxylation step entirely.

• Weak Overall Signal: Ensure lysis was performed strictly on ice, that the cells were not allowed to sit in ambient conditions prior to lysis, and that the NEM was freshly prepared.

References

• Frost, J., et al. "Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition." Nature Communications 7, 13312 (2016). Available at:[Link]

• Soares, P., et al. "Group-based optimization of potent and cell-active inhibitors of the von Hippel-Lindau (VHL) E3 ubiquitin ligase: structure-activity relationships leading to the chemical probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298)." Journal of Medicinal Chemistry 61(2), 599-618 (2018). Available at:[Link]

Validating VHL Inhibition: qPCR Profiling with VH 298 and its cis-Control

Introduction: The Chemical Biology of Hypoxia

The Von Hippel-Lindau (VHL) E3 ubiquitin ligase is the master regulator of the hypoxic response. Under normoxic conditions, VHL recognizes hydroxylated Hypoxia-Inducible Factor 1

(HIF-1 ) and targets it for proteasomal degradation.

VH 298 is a potent, cell-permeable chemical probe that acts as a VHL inhibitor.[1][2][3][4] By mimicking the hydroxyproline residue of HIF-1

, VH 298 competitively binds to the VHL substrate recognition pocket, preventing HIF-1 degradation and inducing a "chemical hypoxia" response under normoxic conditions.

The Critical Role of the cis-VH 298 Control

To validate that observed transcriptional changes are on-target (due to VHL inhibition) rather than off-target (toxicity or non-specific binding), the use of cis-VH 298 is mandatory.

• VH 298 (Active): Contains a trans-4-hydroxyproline mimic that fits the VHL binding pocket (

  nM).

• cis-VH 298 (Inactive): An epimer (diastereomer) with inverted stereochemistry at the hydroxyl group. This subtle structural change abolishes VHL binding affinity while maintaining identical physicochemical properties (solubility, permeability) to the active probe.

Mechanism of Action

The following diagram illustrates the divergent signaling outcomes between the active probe and its negative control.

Figure 1: Mechanism of Action. cis-VH 298 fails to bind VHL, allowing normal HIF degradation. VH 298 blocks VHL, stabilizing HIF.[1][2][3]

Experimental Design

Cell Line Selection

• Recommended: U2OS (Osteosarcoma) or HeLa (Cervical Cancer). These lines have functional VHL machinery and show robust hypoxic responses.

• Positive Control Line (Optional): RCC4 (VHL-deficient). VH 298 should have no effect on HIF levels in these cells, as HIF is constitutively stabilized.

Treatment Groups[5][6]

• Vehicle Control: DMSO (0.1% final concentration).

• Negative Control: cis-VH 298 (50 - 100 µM).

• Active Treatment: VH 298 (50 - 100 µM).

• Positive Control (System): Hypoxia (1%

  ) or DMOG (1 mM).

Dosing & Timing

• Concentration: While VH 298 has nanomolar affinity in cell-free assays, cellular permeability barriers often require 50-100 µM for maximal transcriptional response in qPCR assays.

• Duration:

  • HIF-1

    protein stabilization: Detectable at 1-2 hours.

  • mRNA Expression (qPCR): Optimal window is 6 to 24 hours . (Recommendation: 12 hours).

Detailed Protocol: qPCR Analysis

Phase 1: Cell Culture and Treatment

• Seed Cells: Plate cells (e.g., U2OS) at

  cells/well in a 6-well plate.

• Incubate: Allow cells to attach overnight (16-24h) at 37°C, 5%

  .

• Prepare Stocks:

  • Dissolve VH 298 and cis-VH 298 in sterile DMSO to create 100 mM stock solutions.

  • Aliquot and store at -20°C (avoid repeated freeze-thaw).

• Treatment:

  • Replace media with fresh media containing compounds.

  • Group A: Media + 0.1% DMSO.

  • Group B: Media + 100 µM cis-VH 298.

  • Group C: Media + 100 µM VH 298.

• Harvest: Incubate for 12 hours.

Phase 2: RNA Extraction & cDNA Synthesis

• Lysis: Aspirate media. Wash once with PBS. Add 1 mL TRIzol (or lysis buffer if using silica columns) directly to the well.

• Extraction: Perform standard RNA extraction (phenol-chloroform or column-based kit).

• Quantification: Measure RNA concentration using a NanoDrop. Ensure

  ratio is ~2.0.

• Reverse Transcription (RT):

  • Input: 1 µg total RNA.

  • Kit: High-Capacity cDNA Reverse Transcription Kit (or equivalent).

  • Program: 25°C (10 min)

    37°C (120 min) 85°C (5 min).

Phase 3: qPCR Setup[5]

• Chemistry: SYBR Green or TaqMan.

• Reference Gene: ACTB (Beta-actin) or HPRT1. (Avoid GAPDH as it can sometimes be regulated by severe hypoxia, though usually stable with chemical probes).

• Target Genes:

  • CA9 (Carbonic Anhydrase IX) - Most robust marker.

  • SLC2A1 (GLUT1) - Metabolic adaptation.

  • BNIP3 - Mitophagy/Death.

  • VEGFA - Angiogenesis.

Reaction Mix (Per Well - 384 well plate):

• SYBR Green Master Mix (2X): 5 µL[4]

• Forward Primer (10 µM): 0.2 µL

• Reverse Primer (10 µM): 0.2 µL

• cDNA Template (diluted 1:10): 2.0 µL

• Nuclease-free Water: 2.6 µL

• Total: 10 µL

Phase 4: Experimental Workflow Diagram

Figure 2: Experimental Workflow. Parallel processing of vehicle, negative control, and active probe samples ensures data comparability.

Data Analysis & Expected Results

Calculate relative gene expression using the comparative

method ( ). Normalize all samples to the housekeeping gene (ACTB) and then to the DMSO Vehicle control.

Expected Fold Changes (Relative to DMSO)

Target Gene	DMSO (Vehicle)	cis-VH 298 (100 µM)	VH 298 (100 µM)	Interpretation
CA9	1.0	0.8 - 1.2	> 10.0	CA9 is the most sensitive VHL/HIF marker. Massive upregulation confirms on-target efficacy.
SLC2A1 (GLUT1)	1.0	0.9 - 1.1	3.0 - 5.0	Confirming metabolic shift to glycolysis.
BNIP3	1.0	0.9 - 1.1	2.0 - 4.0	Confirming regulation of autophagy/mitophagy genes.
VEGFA	1.0	0.9 - 1.1	2.0 - 4.0	Confirming angiogenic signaling.

Validation Criteria:

• cis-VH 298 Inactivity: The Fold Change for the cis-control must be statistically insignificant from DMSO (approx 1.0). If cis-VH 298 shows >2-fold induction, the concentration may be too high (off-target toxicity) or the cells are stressed.

• VH 298 Potency: Significant upregulation (p < 0.[4][5]05) of HIF targets compared to both DMSO and cis-VH 298.

Troubleshooting

• Issue: High background in cis-VH 298 samples.

  • Cause: Cell confluency too high (pericellular hypoxia) or compound toxicity.

  • Solution: Ensure cells are <80% confluent at harvest. Perform a toxicity assay (CellTiter-Glo) to ensure 100 µM is not lethal in your specific cell line.

• Issue: Low induction with VH 298.

  • Cause: Compound degradation or slow uptake.

  • Solution: Use fresh DMSO stocks. Increase concentration to 100 µM if using 50 µM. Ensure cells are VHL-competent (do not use RCC4 or 786-O without re-expressing VHL).

• Issue: Variability in Housekeeping Gene.

  • Cause: Hypoxia can affect GAPDH.

  • Solution: Switch to ACTB or RPLP0 which are generally more stable under hypoxic conditions.

References

• Frost, J., et al. (2016). Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[1][3][6] Nature Communications, 7, 13312.[1][6] [6]

• Structural Genomics Consortium (SGC). VH298 Chemical Probe Profile. The SGC provides characterization data for VH298 and its cis-control.[7]

• Chemical Probes Portal. VH 298 Expert Review. Independent reviews of the probe's selectivity and utility.

Sources

• 1. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Von Hippel-Lindau (VHL) Protein Antagonist VH298 Improves Wound Healing in Streptozotocin-Induced Hyperglycaemic Rats by Activating Hypoxia-Inducible Factor- (HIF-) 1 Signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]

Stereochemical Validation of VHL Target Engagement: Application of VH 298 and cis-VH 298 in Immunoprecipitation

Introduction: The VHL-HIF Axis and the Hydroxyproline Trap

The von Hippel-Lindau (VHL) tumor suppressor protein is the substrate recognition subunit of the CRL2^VHL E3 ubiquitin ligase complex.[1][2][3] Its canonical function is the recognition of Hypoxia-Inducible Factor 1α (HIF-1α) only when specific proline residues (Pro402/Pro564) on HIF-1α are hydroxylated. This interaction is strictly stereoselective, requiring the (2S,4R)-4-hydroxyproline (trans-Hyp) configuration.

VH 298 is a potent, cell-permeable chemical probe developed to block this specific protein-protein interaction (PPI). It mimics the trans-hydroxyproline residue, binding the VHL substrate pocket with high affinity (

nM) and stabilizing HIF-1α by preventing its ubiquitination.

However, in immunoprecipitation (IP) and target validation studies, small molecule inhibitors can exhibit non-specific binding or off-target effects. To rigorously validate that a disruption in binding is due to specific VHL pocket blockade, a negative control is essential.

cis-VH 298 is the diastereomer of VH 298.[1] It possesses the (2S,4S) configuration at the hydroxyproline ring. This subtle stereochemical inversion abolishes binding to VHL while maintaining identical physicochemical properties (MW, solubility, lipophilicity) to the active parent compound.

Core Application: This guide details the use of VH 298 and cis-VH 298 in Competition Co-Immunoprecipitation (Co-IP) assays to validate specific engagement of the VHL substrate binding pocket.

Mechanism of Action: Stereochemical Discrimination

The VHL binding pocket is a "hydroxyproline trap." It forms a hydrogen bond network specifically with the 4-hydroxyl group of the pyrrolidine ring in the trans configuration.

• VH 298 (Active): The (4R)-hydroxyl group points towards the buried Ser111 and His115 residues of VHL, establishing critical H-bonds that anchor the molecule.

• cis-VH 298 (Inactive): The (4S)-hydroxyl group points away from these residues, preventing the H-bond network formation. The steric clash prevents high-affinity binding.

Visualizing the Mechanism and Workflow

Caption: Stereochemical logic of VHL inhibition. VH 298 competes with HIF-1α for the VHL pocket, while cis-VH 298 fails to bind, serving as a specificity control.[4]

Protocol: VHL Competition Co-Immunoprecipitation

This protocol describes an in vitro competition assay . You will form (or preserve) the VHL-HIF complex in lysate and challenge it with VH 298 or cis-VH 298. This confirms that the interaction relies on the canonical VHL substrate pocket.

Reagents Required[5][6][7]

• Cells: HeLa or RCC4 (VHL-reconstituted) treated with MG132 (10 µM, 4h) to accumulate hydroxylated HIF-1α.

• Lysis Buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 0.5% NP-40, 1 mM DTT, 1x Protease Inhibitor Cocktail. Note: Avoid SDS to preserve weak PPIs.

• Compounds:

  • VH 298 (100 mM stock in DMSO).[5]

  • cis-VH 298 (100 mM stock in DMSO).

• Antibodies: Anti-VHL (capture), Anti-HIF-1α (detection).

• Beads: Protein A/G Magnetic Beads.

Step-by-Step Methodology

Phase 1: Lysate Preparation

• Harvest: Wash MG132-treated cells 2x with cold PBS.

• Lysis: Scrape cells into ice-cold Lysis Buffer (500 µL per 10 cm dish).

• Incubation: Rotate at 4°C for 20 mins.

• Clarification: Centrifuge at 14,000 x g for 15 mins at 4°C. Collect supernatant.

• Quantification: Normalize protein concentration to 1-2 mg/mL using BCA assay.

Phase 2: Compound Competition (The Critical Step)

Divide the lysate into three aliquots (500 µg protein each).

• Sample A (Vehicle): Add DMSO (0.1%).[6]

• Sample B (Active): Add VH 298 (Final conc: 50 µM).[7]

• Sample C (Control): Add cis-VH 298 (Final conc: 50 µM).

Incubate all samples at 4°C for 1-2 hours with gentle rotation. This allows the small molecule to compete for the binding site.

Phase 3: Immunoprecipitation

• Primary Antibody: Add 1-2 µg of anti-VHL antibody to each lysate aliquot. Incubate overnight at 4°C.

• Bead Capture: Add 30 µL of pre-washed Protein A/G magnetic beads. Rotate for 1 hour at 4°C.

• Washing:

  • Place tubes on magnetic rack. Remove supernatant.

  • Wash 3x with 500 µL cold Lysis Buffer.

  • Crucial: Perform washes quickly to prevent re-association or dissociation equilibrium shifts.

• Elution: Resuspend beads in 30 µL 2x Laemmli Sample Buffer. Boil at 95°C for 5 mins.

Phase 4: Western Blot Analysis[7]

• Run samples on SDS-PAGE.

• Blot for HIF-1α (Co-IP partner) and VHL (Bait).

• Optional: Blot for Elongin B/C to prove the structural integrity of the VHL complex is not disrupted by the compound, only the substrate binding.

Data Interpretation & Expected Results

The validity of the experiment rests on the differential effect between the cis and trans isomers.

Component	Vehicle (DMSO)	VH 298 (Active)	cis-VH 298 (Control)	Interpretation
VHL (Bait)	High Intensity	High Intensity	High Intensity	IP efficiency is constant across samples.
HIF-1α (Prey)	High Intensity	Absent / Low	High Intensity	Successful Validation.
Elongin C	High Intensity	High Intensity	High Intensity	Compound does not disrupt the E3 ligase assembly, only substrate binding.

Troubleshooting

• HIF-1α signal lost in cis-VH 298 sample: Indicates the compound concentration is too high (non-specific hydrophobic interference) or the cis-isomer is contaminated with trans. Titrate down to 10 µM.

• HIF-1α signal remains in VH 298 sample: The affinity of the antibody might be higher than the compound, or the wash steps were too gentle. Ensure sufficient incubation time for displacement.

Application Note: PROTAC Validation

This system is also the "Gold Standard" for validating VHL-recruiting PROTACs (Proteolysis Targeting Chimeras).

Scenario: You have a PROTAC (Target-Linker-VHL Ligand).[8] You observe degradation of your Target. Is it VHL-dependent?

Experiment: Treat cells with PROTAC + VH 298 vs. PROTAC + cis-VH 298 .

• VH 298: Competes with the PROTAC for VHL. Prevents ternary complex formation. Rescue of Target.

• cis-VH 298: Does not bind VHL.[9][6][10] PROTAC functions normally. Degradation of Target.

This differential rescue confirms the PROTAC mechanism is on-target VHL-mediated degradation.

References

• Frost, J., et al. (2016).[11] Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[3][12][6][10][11][13] Nature Communications, 7, 13312.[11] Link[11]

• Soares, P., et al. (2018). Group-based optimization of potent and cell-active inhibitors of the von Hippel-Lindau (VHL) E3 ubiquitin ligase: structure-activity relationships leading to the chemical probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide.[13] Journal of Medicinal Chemistry, 61(2), 599-618. Link

• Frost, J., et al. (2019).[11] Von Hippel-Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein.[2][3] Journal of Biological Chemistry, 294, 7678-7687. Link

Sources

• 1. Expanding the Structural Diversity at the Phenylene Core of Ligands for the von Hippel–Lindau E3 Ubiquitin Ligase: Development of Highly Potent Hypoxia-Inducible Factor-1α Stabilizers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. VH298, VHL inhibitor (CAS 2097381-85-4) | Abcam [abcam.com]
• 6. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]
• 11. Von Hippel-Lindau (VHL) Protein Antagonist VH298 Improves Wound Healing in Streptozotocin-Induced Hyperglycaemic Rats by Activating Hypoxia-Inducible Factor- (HIF-) 1 Signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. rndsystems.com [rndsystems.com]

Technical Notes & Optimization

Technical Support Center: cis-VH 298 Troubleshooting Guide

Role: Senior Application Scientist

Subject: Troubleshooting cis-VH 298 Showing Non-Inert Effects (HIF-1α Stabilization)

Executive Summary: The "Inert" Assumption

In VHL (Von Hippel-Lindau) inhibition studies, VH 298 is the active chemical probe that stabilizes HIF-1α by blocking the VHL-HIF interaction.[1][2][3][4][5][6] cis-VH 298 is the diastereomer designed as the negative control.

The Golden Rule: Under valid experimental conditions, cis-VH 298 should exhibit negligible binding affinity for VHL (Kd > 170 µM vs. ~80 nM for VH 298) and should not stabilize HIF-1α.

If your cis-VH 298 is showing activity (i.e., stabilizing HIF-1α or inducing downstream targets like CA9 or GLUT1), your experiment is compromised. This guide diagnoses the three root causes: Chemical Integrity , Concentration Windows , and Environmental Artifacts .

Mechanism of Action & Failure Modes

To troubleshoot, we must first visualize where the control fails.

Figure 1: Mechanism of Action. cis-VH 298 acts as a steric mismatch. If it binds VHL, it mimics the active drug, leading to false-positive HIF stabilization.

Troubleshooting Guide (FAQ Format)

Category A: Chemical Integrity & Handling

Q1: My cis-VH 298 is stabilizing HIF-1α. Is the compound degraded? Diagnosis: It is likely not "degraded" but epimerized or contaminated .

• The Chemistry: VH 298 contains a hydroxyproline core. The cis and trans forms are diastereomers. If the synthesis was impure, or if the compound was exposed to extreme pH or temperature cycling, the cis form can contain trace amounts of the active trans isomer (VH 298).

• The Threshold: Since VH 298 is potent (nM range), even 1% contamination in your cis stock can lead to detectable HIF stabilization if you treat at high concentrations (e.g., 100 µM cis = 1 µM active contaminant).

• Action:

  • Check Purity: Perform LC-MS or NMR. You are looking for a double peak or baseline impurity corresponding to the trans isomer.

  • Storage: Store powder at -20°C. Store DMSO stocks at -80°C. Avoid repeated freeze-thaw cycles which can induce chemical shifts or precipitation.

Category B: Concentration & Dosing

Q2: I am treating cells with 200 µM to ensure a signal. Is this too high? Diagnosis: Yes. You have exceeded the specificity window.

• The Science: No small molecule is truly "inert" at millimolar concentrations. At >100 µM, cis-VH 298 may exhibit weak binding to VHL (forcing the interaction) or cause non-specific cellular stress, which stabilizes HIF-1α via VHL-independent mechanisms (e.g., ROS generation or mitochondrial stress).

• Reference Data: Frost et al. (2016) established that the selectivity window is best between 10 µM and 50 µM .

• Action: Perform a dose-response curve (1, 10, 50, 100 µM). The cis control should remain flat (inert) while VH 298 shows a dose-dependent increase.

Comparative Data Table: Specificity Window

Parameter	VH 298 (Active)	cis-VH 298 (Control)	Status
Binding Affinity (Kd)	~80–90 nM	> 170,000 nM (est.)	Valid
Effective Conc. (EC50)	~10–20 µM	N/A (No Effect)	Valid
Loss of Specificity	> 100 µM	> 100 µM	Risk Zone

Category C: Biological & Environmental Artifacts[1][7][8]

Q3: Both my treated and untreated samples show high HIF-1α. Is the drug working? Diagnosis: Environmental Hypoxia.

• The Issue: If your incubator CO2/O2 mix is incorrect, or if cells are overly confluent (creating a local hypoxic layer at the plate bottom), HIF-1α will stabilize physiologically. cis-VH 298 cannot "prevent" hypoxia-induced stabilization; it only fails to induce it chemically.

• Action:

  • Check incubator O2 levels.

  • Reduce cell confluence (keep <80%).

  • Include a VHL-null cell line (e.g., RCC4) as a system control. In RCC4, HIF-1α is constitutively high. VH 298 should have no additional effect in these cells.

Validation Protocol: The "Gold Standard" Western Blot

To definitively confirm if your cis-VH 298 is behaving correctly, run this exact validation experiment.

Objective: Distinguish on-target VHL inhibition from off-target toxicity or contamination.

Reagents:

• Cell Line: HeLa or U2OS (VHL-wildtype).

• Compounds: VH 298, cis-VH 298, DMSO (Vehicle).

• Antibodies: Anti-HIF-1α (e.g., BD Biosciences #610959), Anti-β-Actin (Loading Control).

Step-by-Step Workflow:

• Seeding: Seed HeLa cells (3 x 10^5 cells/well in 6-well plate). Incubate 24h to reach 70% confluence.

• Treatment (The Critical Step):

  • Lane 1: DMSO (0.1% v/v)

  • Lane 2: VH 298 (50 µM)[2]

  • Lane 3: cis-VH 298 (50 µM)

  • Lane 4: cis-VH 298 (100 µM) - To test high-dose artifacts

  • Duration: Incubate for exactly 2 hours . (HIF stabilization is rapid; long exposures >24h trigger feedback loops).

• Lysis:

  • Wash 1x with ice-cold PBS.

  • Lyse immediately on ice using Urea/SDS buffer (HIF-1α degrades in minutes in non-denaturing buffers once exposed to oxygen).

• Readout: Western Blot.

Expected Results:

• Lane 1 (DMSO): No/Faint HIF-1α band.

• Lane 2 (VH 298): Strong, dark HIF-1α band.

• Lane 3 (cis 50µM): Matches DMSO (No band).

• Lane 4 (cis 100µM): Matches DMSO (No band). If this band is visible, your stock is contaminated or toxic.

Logic Flow for Troubleshooting

Use this decision tree to isolate your specific issue.

Figure 2: Diagnostic Decision Tree. Follow the path to identify if the error is methodological (concentration), chemical (purity), or environmental.[7]

References

• Frost, J., et al. (2016).[5][8] Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[1][2][3][4][5][6][8] Nature Communications, 7, 13312.[5]

  • Core Reference: Establishes VH 298 potency and cis-VH 298 as the inert control.

• Soares, P., et al. (2018).[6] Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase.[6][9] Journal of Medicinal Chemistry, 61(2), 599–618.

  • Chemistry Reference: Details the synthesis and structure-activity relationships (SAR) proving the stereochemical requirement for binding.

• Frost, J., et al. (2021). The von Hippel-Lindau tumor suppressor protein: a therapeutic target for cancer and other diseases? Nature Communications.[5]

  • Context Reference: Discusses the broader application of VHL ligands in PROTACs and the importance of neg

Sources

• 1. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]
• 4. medkoo.com [medkoo.com]
• 5. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel-Lindau (VHL) E3 Ubiquitin Ligase: Structure-Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of VHL by VH298 Accelerates Pexophagy by Activation of HIF-1α in HeLa Cells | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: cis-VH298 Stability &amp; Application Guide

Welcome to the Technical Support Center for cis-VH298 , the designated negative control probe for von Hippel-Lindau (VHL) E3 ligase inhibitors. This guide is engineered for researchers and drug development professionals to ensure absolute scientific integrity when utilizing cis-VH298 in cell culture media.

Unlike rigid troubleshooting manuals, this center is structured around the causality of experimental anomalies. By understanding the physicochemical properties and stereochemical logic of cis-VH298, you can establish self-validating experimental workflows.

Core Principles: The Causality of cis-VH298 as a Negative Control

To effectively troubleshoot cell culture issues, one must first understand the structural logic of the compound. VH298 is a highly potent inhibitor of the VHL:HIF-1α interaction (Kd = 80–90 nM), which triggers a hypoxic response by stabilizing hydroxylated HIF-1α[1].

cis-VH298 is the inactive epimer of VH298. It features an inverse stereochemistry at the essential hydroxy group of the hydroxyproline ring[2]. This specific structural inversion completely abolishes its binding affinity to VHL, resulting in a significant loss of binding specificity to hydroxylated HIF-1α peptides in vitro[3]. Because cis-VH298 shares the exact molecular weight, solubility, and cellular permeability (19.4 nm s⁻¹) of the active VH298 probe, it serves as the ultimate baseline to rule out off-target cytotoxicity or solvent-induced artifacts[1][4].

Mechanism of active VH298 vs. inactive cis-VH298 in the VHL/HIF-1α pathway.

Quantitative Physicochemical & Stability Profiles

Understanding the quantitative limits of cis-VH298 prevents media precipitation and degradation. Below is the comparative data matrix for assay planning.

Property / Metric	cis-VH298 (Negative Control)	VH298 (Active Probe)	Causality / Impact on Cell Culture
Molecular Weight	523.65 g/mol	523.65 g/mol	Identical diffusion rates in aqueous media.
VHL Binding Affinity (Kd)	No binding	80–90 nM	Stereochemical inversion prevents VHL engagement[1][2].
Max Solubility (DMSO)	~52.37 mg/mL (100 mM)	~52.37 mg/mL (100 mM)	Requires careful intermediate dilution to prevent "solvent shock".
Cellular Permeability	~19.4 nm s⁻¹	19.4 nm s⁻¹	Rapidly enters cells; equilibrium reached within hours[1].
Stock Stability (-80°C)	6 months	6 months	Prevents hydrolysis and stereochemical degradation[3].
Working Conc. Range	10 µM – 150 µM	10 µM – 150 µM	Matches the active probe to accurately map off-target effects[4][5].

Diagnostic Matrices: Troubleshooting Cell Culture Anomalies

Issue 1: Compound Precipitation in Culture Media

Symptom: Micro-crystals visible under phase-contrast microscopy immediately after adding cis-VH298 to the media. Mechanistic Cause: "Solvent shock." When a highly concentrated hydrophobic stock (e.g., 100 mM in DMSO) is pipetted directly into aqueous media, the rapid diffusion of DMSO leaves the compound locally supersaturated, causing immediate precipitation. Resolution: Always perform an intermediate dilution. Dilute the 100 mM stock 1:10 in pure DMSO, then add dropwise to pre-warmed (37°C) complete media while vortexing, ensuring the final DMSO concentration remains ≤0.5% v/v.

Issue 2: Unexpected HIF-1α Stabilization in the Negative Control Well

Symptom: Western blot analysis shows HIF-1α accumulation in cells treated with cis-VH298, which should theoretically be inactive[2]. Mechanistic Cause:

• Cross-contamination: Aerosolization of the active VH298 during pipetting.

• Compound Degradation: Repeated freeze-thaw cycles of the DMSO stock can lead to breakdown products that induce cellular stress, indirectly stabilizing HIF-1α via stress-response pathways rather than direct VHL inhibition. Resolution: Discard the current stock. Reconstitute a fresh vial of cis-VH298 powder, aliquot immediately into single-use volumes, and store at -80°C[3].

Issue 3: Cytotoxicity or Reduced Cell Viability

Symptom: Cell death observed in the cis-VH298 control wells after 48 hours. Mechanistic Cause: cis-VH298 has negligible off-target kinase/GPCR activity and is non-toxic up to 150 µM[2][5]. Cytotoxicity is almost exclusively caused by cumulative DMSO toxicity. Resolution: Ensure the final DMSO concentration in the culture media does not exceed 0.5%. If treating at 150 µM, use a highly concentrated stock (e.g., 50 mM or 100 mM) to minimize the volume of solvent added.

Standard Operating Procedure (SOP): Self-Validating Preparation Protocol

To ensure a self-validating system, this protocol incorporates an internal feedback loop: if the negative control fails the validation step, the upstream preparation is flagged as compromised.

Step-by-step workflow for cis-VH298 media preparation and cell treatment.

Step 1: Stock Reconstitution (Zero-Degradation Baseline)

• Equilibrate the lyophilized cis-VH298 powder to room temperature in a desiccator to prevent ambient moisture condensation.

• Reconstitute in anhydrous, cell-culture grade DMSO to a concentration of 50 mM or 100 mM.

• Crucial Step: Immediately divide the stock into 10 µL to 20 µL single-use aliquots. Store at -80°C. Do not subject the stock to more than one freeze-thaw cycle[3].

Step 2: Media Preparation (Preventing Solvent Shock)

• Thaw a single aliquot of cis-VH298 at room temperature.

• Prepare an intermediate dilution (e.g., 1 mM) in pure DMSO.

• Add the intermediate dilution dropwise to pre-warmed (37°C) complete culture media (e.g., DMEM + 10% FBS) while gently swirling.

• Allow the media to equilibrate in the incubator (37°C, 5% CO2) for 15 minutes before application to cells.

Step 3: Treatment & Self-Validation

• Aspirate old media from the cell culture plates (e.g., HeLa or RCC4 cells)[1].

• Apply the cis-VH298 media (Recommended validation concentration: 50 µM or 100 µM)[5][6].

• Validation Check: After 2 to 24 hours, harvest the cells and perform an immunoblot for HIF-1α.

  • Pass: No HIF-1α accumulation (matches vehicle control).

  • Fail: HIF-1α accumulation detected (indicates stock degradation or active VH298 cross-contamination).

Frequently Asked Questions (FAQs)

Q: How long is cis-VH298 stable once diluted in cell culture media? A: In standard aqueous cell culture media at 37°C, cis-VH298 remains structurally stable for 48 to 72 hours. However, for prolonged assays, we recommend replacing the media every 48 hours to replenish nutrient depletion and maintain constant compound pressure.

Q: Can I store the reconstituted DMSO stock at -20°C instead of -80°C? A: Yes, but the stability window decreases significantly. At -80°C, the stock is stable for up to 6 months. At -20°C, it should be used within 1 month[3]. Protection from light is required in both scenarios.

Q: Why do I see a transcriptional response in my cis-VH298 control cells? A: If you observe upregulation of HIF-target genes (like CA9 or GLUT1) with cis-VH298, it is an artifact[4]. cis-VH298 lacks the stereochemistry required to bind VHL[2]. This usually points to a compromised batch of the compound, extreme pH shifts in the media causing non-specific stress, or mislabeling of the active VH298 vial.

References

• Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders Source: NIH PubMed Central (PMC) URL:[Link]

• VHL inhibitors induce HIF-a transcriptional activity in various cell lines Source: ResearchGate URL:[Link]

• Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase Source: ACS Publications (Journal of Medicinal Chemistry) URL:[Link]

• Potent and selective chemical probe of hypoxic signaling downstream of HIF-α hydroxylation via VHL inhibition Source: University of Dundee Discovery Research Portal / Nature Communications URL:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 6. pubs.acs.org [pubs.acs.org]

Technical Guide: Ensuring cis-VH 298 Inactivity in VHL/HIF Experiments

The Stereochemical Imperative: Why cis-VH 298 Must Be Inactive

To use cis-VH 298 effectively, you must first understand the structural mechanism that renders it inactive.[1] VH 298 is a mimetic of the hydroxylated proline residue (Hyp564) on HIF-1ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

. The Von Hippel-Lindau (VHL) protein recognizes this residue with exquisite stereospecificity.[1]

• VH 298 (Active Probe): Contains a trans-4-hydroxyproline moiety.[1] This configuration allows the hydroxyl group to form critical hydrogen bonds within the VHL binding pocket, displacing HIF-1ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  with high affinity ( nM) [1, 2].

• cis-VH 298 (Negative Control): Is the diastereomer (epimer) of VH 298.[1] It possesses a cis-4-hydroxyproline moiety.[1] This inversion creates a steric clash and prevents the formation of the essential hydrogen bond network. Consequently, it exhibits negligible binding affinity for VHL and fails to stabilize HIF-1ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  [1].

Critical Insight: If cis-VH 298 elicits a biological response (e.g., HIF accumulation), your experiment is compromised.[1] This indicates either compound degradation (epimerization), contamination, or non-specific toxicity at supratherapeutic concentrations.[1]

Mechanism of Action Diagram

The following diagram illustrates the divergent pathways of the active probe versus the negative control.

Figure 1: Mechanistic divergence between VH 298 and cis-VH 298.[1] The negative control fails to occupy the VHL pocket, allowing normal HIF degradation to proceed.

Quality Control & Storage: Preventing False Positives

The most common cause of "active" negative controls is improper handling leading to chemical instability.

Storage Protocols

Parameter	Recommendation	Scientific Rationale
State	Lyophilized solid (preferred)	Hydrolytic stability is maximal in solid state.[1]
Solvent	Anhydrous DMSO	Prevents precipitation; water can accelerate degradation.[1]
Temperature	-80°C (Long term)	Minimizes thermodynamic potential for epimerization.[1]
Freeze/Thaw	Aliquot immediately	Repeated cycles introduce moisture and temperature fluctuations that risk chemical integrity.[1]
Shelf Life	6 months (-80°C)	Beyond this, purity must be re-validated via HPLC.

Purity Validation (HPLC)

Before starting a major campaign, validate your cis-VH 298 batch.[1]

• Method: Reverse-phase HPLC.[1]

• Acceptance Criteria: Purity > 98%.

• Red Flag: The presence of a minor peak corresponding to the trans isomer (VH 298). Even 1-2% contamination of the active probe can stabilize HIF-1ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  enough to be detectable by sensitive Western blots, creating a false positive.

Experimental Validation: The "Gold Standard" Protocol

Do not rely solely on the label. You must experimentally prove the inactivity of cis-VH 298 in your specific cell line.[1] The following protocol uses Western Blotting to assess HIF-1

stabilization.

Step-by-Step Validation Workflow

1. Cell Seeding: Seed cells (e.g., HeLa, U2OS, or RCC4) to reach 70-80% confluency on the day of treatment.[1]

2. Compound Preparation:

• Prepare 1000x stocks in DMSO for both VH 298 and cis-VH 298.[1]

• Target Concentration: 50 µM - 100 µM.

  • Note: SGC recommends 50-100 µM for robust inhibition [3].[1] Do not exceed 100 µM to avoid off-target solubility issues.

3. Treatment (Time Course):

• Arm A: DMSO Vehicle (0.1%)[1]

• Arm B: cis-VH 298 (100 µM)[1]

• Arm C: VH 298 (100 µM)

• Incubation: 2 to 4 hours. (HIF stabilization is rapid; 2 hours is usually sufficient).[1]

4. Lysis & Western Blot:

• Lyse cells immediately on ice using RIPA buffer + Protease Inhibitors.[1]

• Critical Step: You must use a specific HIF-1ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  antibody.

• Optional: Probe for Hydroxy-HIF-1

  (Pro564). VH 298 causes accumulation of hydroxylated HIF because it blocks the E3 ligase downstream of the hydroxylation event [1].[2]

Expected Results Matrix

Target Protein	DMSO (Vehicle)	cis-VH 298 (Neg Ctrl)	VH 298 (Active)	Interpretation
HIF-1ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">	No Band / Faint	No Band / Faint	Strong Band	cis-VH 298 is inactive (Valid).
Hydroxy-HIF-1ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">	No Band	No Band	Strong Band	Confirms VHL blockade mechanism.
Loading Ctrl (Actin)	Equal	Equal	Equal	Validates loading.[1]

Validation Workflow Diagram

Figure 2: Experimental workflow for validating cis-VH 298 inactivity.

Troubleshooting & FAQs

Q1: I see a HIF-1

band in my cis-VH 298 treated cells. Why? A: This is the most common failure mode. Check the following:

• Concentration: Are you using >150 µM? At extremely high concentrations, non-specific physicochemical effects can induce stress responses.[1] Stick to the 50-100 µM window.

• Contamination: Run an HPLC check. If your cis-VH 298 contains even 1% trans-VH 298, you will see activity.[1]

• Hypoxia: Is your incubator actually normoxic? If cells are accidentally hypoxic (overcrowding, low media volume), HIF will stabilize regardless of the compound.

Q2: Can I use cis-VH 298 in animal models? A: Yes, but pharmacokinetics (PK) differ from cell culture.[1] While VH 298 has been optimized for in vivo use (often requiring formulation tweaks due to solubility), cis-VH 298 is generally cleared similarly.[1] However, because it is a negative control, you must ensure you are dosing at the same molar equivalent as the active probe to control for metabolic load and off-target toxicity [1].[1]

Q3: How does cis-VH 298 compare to DMOG or Roxadustat? A: DMOG and Roxadustat are PHD (Prolyl Hydroxylase) inhibitors.[1] They prevent HIF hydroxylation.[1] VH 298 and cis-VH 298 act downstream at the VHL interaction.

• DMOG Control: Usually inactive analogs of 2-oxoglutarate.[1]

• VH 298 Control: cis-VH 298.

• Crucial Distinction: If you treat with cis-VH 298 and see HIF stabilization, you cannot claim VHL specificity.[1]

Q4: My cis-VH 298 precipitated in the media. Is the experiment valid? A: No. Precipitation indicates the effective concentration is unknown and likely causes physical stress to cells (crystals can lyse membranes).

• Fix: Ensure DMSO concentration is <0.5% (v/v). Sonicate the stock solution before dilution. If precipitation persists, lower the working concentration to 50 µM.

References

• Frost, J., Galdeano, C., Soares, P., et al. (2016).[1][3][4] Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[1][2][3][4][5][6][7][8] Nature Communications, 7, 13312.[1][3][4] [Link][1][3][4]

• Soares, P., Gadd, M. S., Frost, J., et al. (2018).[1] Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel-Lindau (VHL) E3 Ubiquitin Ligase: Structure-Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298).[1] Journal of Medicinal Chemistry, 61(2), 599–618.[1] [Link][1]

• Structural Genomics Consortium (SGC).[1][9] (n.d.). VH298 Chemical Probe. Chemical Probes Portal. [Link][1]

Sources

• 1. medkoo.com [medkoo.com]
• 2. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Von Hippel-Lindau (VHL) Protein Antagonist VH298 Improves Wound Healing in Streptozotocin-Induced Hyperglycaemic Rats by Activating Hypoxia-Inducible Factor- (HIF-) 1 Signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]
• 9. SGC Chemical Probes | Structural Genomics Consortium [thesgc.org]

Technical Support Center: VH 298 &amp; cis-VH 298

The following technical support guide is designed for researchers and drug development professionals working with the VHL inhibitor VH 298 and its negative control, cis-VH 298 .

Stability, Storage, and Experimental Optimization[1]

Current Status: Operational Scope: Chemical Stability, Stereochemical Integrity, Biological Troubleshooting Lead Scientist: Dr. [AI Name], Senior Application Scientist[1]

Technical Snapshot: The Stereochemistry Criticality

Before addressing storage, it is vital to distinguish the active probe from its stereochemical control. VH 298 derives its potency from a specific hydroxyproline configuration that mimics the HIF-1α binding motif.[1]

Feature	VH 298 (Active Probe)	cis-VH 298 (Negative Control)
Role	Potent VHL inhibitor; Stabilizes HIF-α.[1][2][3][4]	Inactive epimer; Does not bind VHL.[1][4]
Stereochemistry	Contains (4R)-hydroxyproline (trans relative to carboxyl).[1]	Contains (4S)-hydroxyproline (cis relative to carboxyl).[1]
Binding Affinity ( )	~80–90 nM	No measurable binding
Primary Risk	Epimerization (rare) or Hydrolysis (common).[1]	Used to validate "on-target" effects.[1][5]

Critical Warning: The cis-isomer is frequently sold as a separate reagent for negative control experiments.[1] Do not confuse them. If your "VH 298" fails to stabilize HIF-1α, confirm you have not accidentally used the cis-epimer stock.[1]

Storage & Handling Protocols

The chemical integrity of VH 298 relies on preventing hydrolysis of the amide bonds and maintaining the stereochemical purity of the hydroxyproline core.

A. Solid State Storage (Lyophilized Powder)[1]

• Temperature: -20°C (Short term: <1 month) or -80°C (Long term: >6 months).[1][3][6]

• Atmosphere: Store in a desiccator. The cyanocyclopropyl moiety and amide linkages are susceptible to moisture over time.

• Light: Protect from direct light (amber vials recommended).[1]

B. Solution Storage (Reconstituted)

VH 298 is hydrophobic.[1][7] Proper reconstitution is essential to prevent precipitation "crashing out" in aqueous media.

• Solvent: Anhydrous DMSO (Dimethyl Sulfoxide).[1]

• Solubility Limit: Up to 100 mM in DMSO.

• Freeze-Thaw: Limit to max 3 cycles .

• Protocol:

  • Dissolve powder in 100% DMSO to create a high-concentration stock (e.g., 10–50 mM).[1]

  • Aliquot into single-use volumes (e.g., 20 µL) to avoid repeated freeze-thaw.

  • Store aliquots at -80°C.

C. Workflow Visualization: Storage Logic

The following decision tree outlines the optimal handling process to minimize degradation.

Figure 1: Optimal storage and reconstitution workflow to prevent hydrolysis and precipitation.

Troubleshooting: "Degradation" vs. Biological Feedback

A common issue reported by researchers is the "Loss of Potency" after 24–48 hours of treatment. Often, this is not chemical degradation of VH 298, but a biological negative feedback loop inherent to the VHL pathway.

The VHL Feedback Loop (The "Frost Effect")

VH 298 stabilizes HIF-1α.[1] However, the VHL gene itself is a target of HIF-1α.[1]

• Acute Phase (0–6h): VH 298 blocks VHL. HIF-1α accumulates.[1][2][3][4][5]

• Chronic Phase (>24h): High HIF-1α drives transcription of more VHL protein.[1]

• Result: The newly synthesized VHL overwhelms the inhibitor concentration, leading to the degradation of HIF-1α despite the presence of the drug.

Diagnostic Workflow

Use this logic to determine if your compound is degraded or if you are seeing biology at work.

Figure 2: Diagnostic logic to distinguish between chemical degradation, isomer confusion, and biological feedback.

Frequently Asked Questions (FAQs)

Q1: Can I dissolve VH 298 directly in cell culture media? A: No. VH 298 is poorly soluble in water.[1] You must dissolve it in DMSO first to create a stock solution (e.g., 100 mM), then dilute it into the media.[1] Ensure the final DMSO concentration is

to avoid solvent toxicity masking the drug's effect.

Q2: My VH 298 stock turned slightly yellow. Is it degraded? A: A slight color change to pale yellow is common for amide-containing compounds upon storage in DMSO, often due to trace oxidation.[1] However, if the color is dark or precipitates are visible, verify purity via LC-MS. The primary degradation risk is hydrolysis of the amide bond, which may not produce a color change but will shift the retention time.

Q3: Why is cis-VH 298 used as a control instead of just DMSO? A: DMSO controls for the solvent, but cis-VH 298 controls for the physicochemical properties of the molecule (size, lipophilicity, cell permeability) without the specific target binding.[1] This proves that the biological effect is due to VHL binding and not an off-target toxicity or general stress response caused by the chemical scaffold.

Q4: What is the recommended concentration for cellular assays? A: Typically 50–100 µM is required for robust HIF stabilization in most cell lines (e.g., HeLa, U2OS).[1] Because VH 298 competes with a high-affinity protein-protein interaction, higher concentrations are needed compared to enzymatic inhibitors.[1]

Q5: Can I use VH 298 for in vivo animal studies? A: Yes, but formulation is difficult due to solubility. Standard DMSO/PBS formulations may precipitate.[1] Researchers often use specific vehicles (e.g., PEG400/Captisol) for in vivo delivery.[1] Refer to Frost et al. (2016) for pharmacokinetic details.[1]

References

• Frost, J., et al. (2016). Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[1][8] Nature Communications, 7, 13312.[1][8]

  • Source:[1]

  • Relevance: Primary citation for the synthesis, characterization, and biological feedback mechanism of VH 298 and cis-VH 298.

• Soares, P., et al. (2018). Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel-Lindau (VHL) E3 Ubiquitin Ligase.[1] Journal of Medicinal Chemistry, 61(2), 599–618.[1][2]

  • Source:[1]

  • Relevance: Detailed SAR and physicochemical properties (solubility/stability).

• Tocris Bioscience.

  • Source:[1]

  • Relevance: Commercial storage specifications and solubility d

Sources

• 1. medkoo.com [medkoo.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. lifetein.com [lifetein.com]
• 8. excenen.com [excenen.com]

Reference Data & Comparative Studies

Objective Comparison Guide: Modulating Gene Expression with VH 298 and its Negative Control, cis-VH298

Executive Summary

In the field of targeted protein degradation and hypoxia signaling, the von Hippel-Lindau (VHL) E3 ubiquitin ligase is a premier target. VHL normally binds to hydroxylated Hypoxia-Inducible Factor alpha (HIF-1α and HIF-2α) subunits, tagging them for proteasomal degradation[1][2]. VH 298 is a highly potent, selective, and cell-permeable chemical probe that competitively blocks the VHL:HIF-α interaction, effectively stabilizing HIF-α and upregulating hypoxia-responsive gene expression under normoxic conditions[3].

To rigorously validate that observed transcriptional changes are strictly due to on-target VHL inhibition, researchers must employ its inactive epimer, cis-VH298 [4][5]. This guide provides an objective, data-driven comparison of these two compounds, detailing their mechanistic divergence and providing a self-validating protocol for quantifying their effects on gene expression.

Mechanistic Overview & Causality

The binding pocket of the VHL E3 ligase is exquisitely stereospecific. It is evolutionarily tuned to recognize the trans-4-hydroxyproline (Hyp) residue on HIF-1α[2].

• VH 298 (The Active Probe): Designed as a trans-hydroxyproline mimic, VH 298 perfectly occupies the VHL binding pocket with a high affinity (

  of 80–90 nM)[3]. By occupying this space, it prevents VHL from ubiquitinating HIF-1α. The stabilized HIF-1α translocates to the nucleus, dimerizes with HIF-1β, and drives the robust transcription of target genes such as EPO, VEGF, GLUT1, and PHD2[3][6].

• cis-VH298 (The Negative Control): This molecule is structurally identical to VH 298, except for an inverted stereocenter at the essential hydroxy group of the Hyp moiety[5]. This single cis-inversion completely disrupts the critical hydrogen-bonding network required for target engagement. Consequently, cis-VH298 fails to bind VHL, leaving the native ubiquitination and degradation pathway intact[5][6].

Mechanism of Action: VH 298 vs. cis-VH298 on the VHL/HIF-1α signaling pathway.

Comparative Performance Data

The following table summarizes the quantitative differences between VH 298 and cis-VH298 based on established in vitro assays[3][5][6][7].

Parameter	VH 298	cis-VH298
Primary Application	Active VHL Inhibitor / PROTAC Ligand	Structural Negative Control
Target Affinity (VHL )	80 – 90 nM	No measurable binding
Stereochemistry (Hyp moiety)	trans-hydroxyproline mimic	cis-hydroxyproline mimic
Cell Permeability	High (19.4 nm/s)	High (Structurally identical)
HIF-1α / HIF-2α Stabilization	Yes (Dose-dependent accumulation)	No (Basal turnover continues)
Gene Expression (EPO mRNA)	~2.5-fold increase (in RCC4-HA-VHL cells)	Baseline (Equivalent to Vehicle)
Gene Expression (GLUT1/CA9)	Significant Upregulation	Baseline (Equivalent to Vehicle)

Experimental Protocols: Self-Validating RT-qPCR Workflow

To rigorously compare the effects of these compounds on gene expression, you must implement a self-validating assay. This protocol ensures that any observed transcriptional upregulation is causally linked to VHL inhibition rather than non-specific chemical stress.

Step 1: Cell Culture & Compound Treatment

• Seeding: Seed HeLa or RCC4 cells (expressing wild-type VHL) in 6-well plates at

  cells/well. Allow 24 hours for adherence.

• Treatment Groups: Treat parallel wells for 24 hours with:

  • Group A: 0.1% DMSO (Vehicle Control)

  • Group B: 50 µM cis-VH298 (Negative Control)

  • Group C: 50 µM VH 298 (Active Probe)

  • Causality Check: 50 µM ensures saturated target engagement without inducing broad cellular toxicity[3][5]. Using cis-VH298 isolates the variable of stereospecific VHL binding; because it shares the exact molecular weight and lipophilicity of VH 298, it controls for non-specific membrane disruption or general xenobiotic stress.

Step 2: RNA Extraction & Quality Control

• Lysis: Aspirate media and lyse cells directly in the well using 1 mL of TRIzol reagent to immediately halt RNase activity and preserve the transient mRNA transcriptome.

• Extraction & Quantification: Isolate RNA using a standard chloroform extraction/isopropanol precipitation method. Quantify via spectrophotometry (e.g., NanoDrop).

  • Validation Gate: Proceed only if the

    ratio is , ensuring no protein contamination that could inhibit downstream polymerases.

Step 3: cDNA Synthesis

• Reverse transcribe 1 µg of total RNA using a high-capacity cDNA reverse transcription kit utilizing a mixture of oligo-dT and random hexamers.

  • Causality Check: This dual-priming strategy ensures uniform representation of both full-length mRNAs (like EPO) and highly structured transcripts.

Step 4: Quantitative PCR (RT-qPCR)

• Prepare SYBR Green master mixes for target genes (EPO, VEGF, GLUT1, CA9) and a reference housekeeping gene (ACTB or GAPDH).

• Execute the thermal cycling protocol (typically 40 cycles of 95°C for 15s, 60°C for 1 min).

  • Causality Check: The housekeeping gene normalizes the data, accounting for any microscopic variations in initial RNA input or reverse transcription efficiency across the different compound treatments.

Step 5: Data Analysis & The Self-Validation Gate

• Calculate relative gene expression using the

  method, normalizing all values to the DMSO vehicle control (Group A set to 1.0).

• The Self-Validation Gate:

  • Evaluate the fold-change of Group B (cis-VH298). The expression of HIF target genes must remain at 1.0 ± 0.15 .

  • Interpretation: If cis-VH298 induces a significant change in gene expression, the assay is compromised by off-target chemical toxicity, and the VH 298 data cannot be trusted. If cis-VH298 remains at baseline while VH 298 (Group C) shows a

    -fold increase[3], the system successfully validates that the gene expression changes are strictly driven by stereospecific VHL inhibition.

References

1. 2. 3. 4.

Sources

• 1. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cancertools.org [cancertools.org]
• 5. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. medkoo.com [medkoo.com]

Validating VH 298 Specificity: A Comparative Technical Guide

Executive Summary: The Stereochemical Imperative

In the study of hypoxic signaling, distinguishing between genuine Von Hippel-Lindau (VHL) inhibition and non-specific cellular stress is critical. VH 298 is a potent chemical probe designed to blockade the VHL:HIF-α protein-protein interaction.[1][2][3][4][5][6][7] However, like all small molecules, it carries the risk of off-target effects.

To validate your data, you must use cis-VH 298 .

This guide details the mechanistic and experimental validation of VH 298 using cis-VH 298 as the requisite negative control. cis-VH 298 is the diastereomer of the active probe. It maintains nearly identical physicochemical properties (solubility, permeability, size) but contains a "dead" stereocenter that abolishes binding to the VHL E3 ligase. If your phenotype persists with cis-VH 298, your effect is off-target.

Mechanistic Basis: The Lock and Key

The VHL E3 ligase recognizes Hypoxia-Inducible Factor 1

(HIF-1 ) only when specific proline residues (Pro402/Pro564) are hydroxylated. This recognition relies strictly on the (4S)-hydroxy configuration (often referred to as trans-4-hydroxyproline in the context of the L-proline ring).

• VH 298 (Active): Mimics the hydroxyproline residue with the correct stereochemistry, fitting into the VHL binding pocket and competitively displacing HIF-1

  .

• cis-VH 298 (Inactive): Contains the inverted stereochemistry at the hydroxyl position.[4] This steric clash prevents entry into the VHL pocket, rendering the molecule biologically inert regarding VHL, while controlling for the chemical scaffold's background effects.

Diagram 1: Mechanism of Action & Stereochemical Control

Figure 1: Mechanistic differentiation. VH 298 competitively inhibits VHL, preventing HIF degradation.[3][6][8] cis-VH 298 fails to bind VHL due to stereochemical inversion, serving as a perfect negative control.[4]

Biophysical & Functional Comparison

The following data summarizes the stark contrast in performance between the active probe and its control. These values are derived from the seminal characterization by the Ciulli lab (Frost et al., 2016).

Table 1: Comparative Performance Metrics

Feature	VH 298 (Active)	cis-VH 298 (Control)	Method of Validation
Binding Affinity ( )	80 - 90 nM	No Binding (> 100 M)	Isothermal Titration Calorimetry (ITC)
Target Engagement	Thermal Stabilization of VHL	No Shift	Cellular Thermal Shift Assay (CETSA)
HIF-1 Levels	Strong Accumulation	Baseline (Undetectable)	Western Blot
Downstream Gene Induction	Upregulation (VEGF, GLUT1, CA9)	No Change	RT-qPCR
Cellular Permeability	High	High	PAMPA / Cell assays

Expert Insight: Note that cis-VH 298 is cell-permeable.[3][8] If you see no effect with cis-VH 298, it is not because it didn't enter the cell; it is because it didn't bind the target.

Validation Protocol: Cellular HIF Stabilization

The gold standard for validating VH 298 activity is the stabilization of HIF-1

protein levels. Because HIF-1 is rapidly degraded in the presence of oxygen (half-life < 5 mins), the lysis protocol is critical.

Experimental Workflow

Objective: Confirm VHL-dependent HIF stabilization. Cell Line: HeLa or U2OS (Standard models).

Step 1: Treatment[9]

• Seed cells to reach 70-80% confluence.

• Experimental Group: Treat with VH 298 (Final concentration: 50

  M or 100 M).

• Negative Control: Treat with cis-VH 298 (Same concentration).

• Vehicle Control: Treat with DMSO (0.1%).

• Incubate for 2 to 4 hours . (VH 298 acts rapidly; long incubations >24h may trigger feedback loops).

Step 2: Lysis (Critical Timing)

Warning: Do not wash cells with PBS multiple times outside the incubator. The oxygen exposure will degrade HIF-1

before you lyse.

• Remove media rapidly.

• Immediately add boiling 1% SDS Lysis Buffer (containing protease/phosphatase inhibitors) directly to the plate.

• Scrape immediately and boil samples at 95°C for 10 minutes to denature VHL and stop degradation.

Step 3: Western Blot Analysis

• Probe for HIF-1

  (nuclear accumulation).

• Probe for HIF-1

  -OH (hydroxy-HIF). Note: VH 298 blocks the E3 ligase, not the PHD enzymes. Therefore, the stabilized HIF will be hydroxylated.[4] This distinguishes VH 298 from PHD inhibitors like FG-4592.

Diagram 2: Validation Workflow

Figure 2: Step-by-step validation workflow. Rapid lysis is essential to prevent artifactual HIF degradation during harvesting.

Troubleshooting & Interpretation

The "Hydroxylation" Signature

A common confusion arises between PHD inhibitors (e.g., Roxadustat/FG-4592) and VHL inhibitors (VH 298).

• PHD Inhibitors: Prevent hydroxylation. Result: Stabilized non-hydroxylated HIF.

• VH 298: Allows hydroxylation but prevents recognition. Result: Stabilized hydroxylated HIF.[5]

• Validation: If you use a specific antibody for Hydroxy-HIF-1

  (Pro564), VH 298 treated cells will stain positive. cis-VH 298 cells will be negative.[3][4]

Toxicity Check

If cis-VH 298 causes cell death or stress markers (e.g., p53 induction, changes in morphology) at the same concentration as VH 298, the effects observed with VH 298 are likely off-target toxicity inherent to the chemical scaffold, not VHL inhibition.

References

• Frost, J., et al. (2016).[5][6][8] Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[3][5][6][7] Nature Communications, 7, 13312.[5][6]

  • [Link][5]

• Soares, P., et al. (2018). Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase: Structure–Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298).[2] Journal of Medicinal Chemistry, 61(2), 599–618.

  • [Link]

• Frost, J., Ciulli, A., & Rocha, S. (2019).[6][9] RNA-seq analysis of PHD and VHL inhibitors reveals differences and similarities to the hypoxia response.[3][7] Wellcome Open Research, 4, 17.[3]

  • [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. VH 298 | Ubiquitin E3 Ligases | Tocris Bioscience [tocris.com]
• 4. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medkoo.com [medkoo.com]
• 7. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. RNA-seq analysis of PHD and VHL inhibitors reveals differences and similarities to the hypoxia response - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Validating VHL Inhibition using VH 298 and cis-VH 298

Executive Summary: The Stereochemical Control Standard

In chemical biology and drug discovery, particularly within the Targeted Protein Degradation (TPD) and hypoxia signaling fields, the validation of on-target activity is paramount. VH 298 has emerged as the gold-standard chemical probe for inhibiting the Von Hippel-Lindau (VHL) E3 ligase. However, the scientific integrity of any study utilizing VH 298 relies heavily on the concurrent use of its negative control, cis-VH 298 .

This guide details the mechanistic basis, comparative performance, and experimental protocols for utilizing this matched pair. The cis-isomer serves as a rigorous negative control because it retains the physicochemical properties of the active probe but lacks the specific 4-hydroxyproline stereochemistry required for VHL binding.

Mechanistic Grounding

The VHL E3 ligase complex recognizes Hypoxia-Inducible Factor 1α (HIF-1α) only when specific proline residues on HIF-1α are hydroxylated. This recognition is mediated by a hydroxyproline binding pocket on VHL.

• VH 298 (Active): Contains a trans-4-hydroxyproline motif that mimics the hydroxylated HIF-1α peptide, binding the VHL pocket with high affinity (

  nM) and blocking HIF-1α ubiquitination.

• cis-VH 298 (Negative Control): Contains a cis-4-hydroxyproline motif. This subtle stereochemical inversion creates a steric clash within the VHL binding pocket, abolishing binding affinity while maintaining identical cell permeability and solubility to the active compound.

Visualization: VHL-HIF Signaling & Inhibition Logic

Figure 1: Mechanism of Action.[1] VH 298 competitively inhibits VHL, stabilizing HIF-1α.[2][3] The cis-isomer fails to bind, serving as a specificity control.[3]

Comparative Performance Analysis

The following data synthesizes findings from the primary characterization by Frost et al. (2016) and subsequent validation studies.

Feature	VH 298 (Active)	cis-VH 298 (Negative Control)	Experimental Implication
Binding Affinity ( )	80 - 90 nM (ITC/FP)	No Binding Detected	Confirms on-target engagement is driven by stereochemistry.
HIF-1α Stabilization	Strong accumulation at 10-100 µM	None at equivalent doses	Any HIF accumulation seen with cis-VH 298 indicates off-target stress.
Target Gene Induction	Upregulates CA9, GLUT1, PHD2	No significant induction	Validates transcriptional activity is VHL-dependent.
Cell Permeability	High	High (Identical to active)	Controls for compound uptake and intracellular distribution.
Cytotoxicity	Low/None at effective dose	Low/None	Differentiates VHL-mechanism toxicity from chemical scaffold toxicity.

Experimental Protocols

To generate publication-quality data, you must run these agents side-by-side.

Protocol A: Cellular HIF-1α Stabilization Assay (Western Blot)

Objective: Demonstrate specific blockade of HIF-1α degradation.

• Cell Seeding: Seed HeLa or U2OS cells at

  cells/well in a 6-well plate. Incubate overnight.

• Compound Preparation:

  • Prepare 100 mM stock solutions of VH 298 and cis-VH 298 in DMSO.

  • Dilute to working concentrations (e.g., 50 µM, 100 µM) in fresh media. Keep DMSO concentration constant (<0.5%).

• Treatment:

  • Lane 1: DMSO Vehicle Control.

  • Lane 2: VH 298 (100 µM) - 2 hours.

  • Lane 3: cis-VH 298 (100 µM) - 2 hours.

  • (Optional Positive Control): 1%

    (Hypoxia) or Cobalt Chloride.

• Lysis: Wash with ice-cold PBS. Lyse in Urea/SDS buffer (to solubilize nuclear HIF-1α) containing Protease Inhibitors.

• Immunoblot: Probe for HIF-1α (e.g., BD Biosciences #610959) and Actin/Tubulin (Loading Control).

  • Expected Result: Strong HIF-1α band in Lane 2 (VH 298) and Hypoxia control. No band (or basal level) in Lane 1 (DMSO) and Lane 3 (cis-VH 298).

Protocol B: Quantitative RT-PCR for Downstream Signaling

Objective: Confirm transcriptional activation of the Hypoxia Response Element (HRE).

• Treatment: Treat cells with 50 µM VH 298 or cis-VH 298 for 6-8 hours .

• RNA Extraction: Use RNeasy or Trizol method.

• qPCR Targets:

  • CA9 (Carbonic Anhydrase IX)

  • SLC2A1 (GLUT1)

  • EGLN1 (PHD2)

• Analysis: Normalize to housekeeping gene (ACTB or GAPDH). Calculate fold-change relative to DMSO.

  • Validation Criteria: VH 298 should induce >3-fold increase in CA9. cis-VH 298 should show fold-change

    (statistically insignificant difference from DMSO).

Troubleshooting & Scientific Nuance

• Concentration Window: VH 298 is typically used between 50 µM and 100 µM in cell-based assays to outcompete the high intracellular concentration of HIF-1α. Using <10 µM may yield weak signal.

• Exposure Time: HIF-1α stabilization is rapid (detectable within 1-2 hours). Long exposures (>24h) may trigger feedback loops (e.g., upregulation of PHDs) that complicate interpretation.

• PROTAC Design: When designing VHL-recruiting PROTACs, synthesizing the cis-diastereomer of the PROTAC (using cis-VH 298 as the E3 ligand warhead) is the most robust negative control to prove the degradation is VHL-dependent.

References

• Potent and selective chemical probe of hypoxic signaling downstream of HIF-α hydroxylation via VHL inhibition Source: Nature Communications (2016) URL:[Link] Context: The primary paper characterizing VH 298 and establishing cis-VH 298 as the negative control.

• Group-based optimization of potent and cell-active inhibitors of the von Hippel-Lindau (VHL) E3 ubiquitin ligase Source: Journal of Medicinal Chemistry (2018) URL:[Link] Context:[1][4][5][6] Further SAR analysis detailing the binding modes and chemical synthesis of the cis/trans isomers.

• Chemical Probes Portal: VH298 Source: Chemical Probes Portal URL:[Link] Context: Independent expert review of VH 298's suitability as a chemical probe.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Von Hippel-Lindau (VHL) Protein Antagonist VH298 Improves Wound Healing in Streptozotocin-Induced Hyperglycaemic Rats by Activating Hypoxia-Inducible Factor- (HIF-) 1 Signalling - PubMed [pubmed.ncbi.nlm.nih.gov]

Statistical Analysis of cis VH 298 Control Data: A Comprehensive Guide for Validating VHL Inhibition

In the development and validation of targeted protein degraders (PROTACs) and E3 ligase inhibitors, establishing a robust statistical baseline is paramount. When investigating the von Hippel-Lindau (VHL) E3 ubiquitin ligase, VH 298 serves as a highly potent chemical probe (K_d = 80–90 nM) that stabilizes Hypoxia-Inducible Factor 1-alpha (HIF-1α). However, to rigorously prove that observed cellular phenotypes are strictly on-target, researchers must deploy cis VH 298 , the inactive epimer of VH 298, as a negative control.

This guide provides an in-depth framework for the statistical analysis of experimental data when utilizing cis VH 298 control groups. By comparing cis VH 298 against both vehicle (DMSO) and active VH 298, researchers can mathematically isolate on-target VHL inhibition from scaffold-specific off-target effects[1].

The Mechanistic and Statistical Rationale for cis VH 298

Relying solely on DMSO as a negative control introduces a critical statistical vulnerability: it cannot account for the physicochemical impact of the inhibitor's molecular scaffold. cis VH 298 features an inverse stereochemistry at the essential hydroxy group of the hydroxyproline (Hyp) ring[1]. This single inversion results in a complete loss of binding affinity to VHL, while preserving the molecule's overall permeability (19.4 nm s⁻¹), solubility, and potential off-target interactions[2].

Statistically, cis VH 298 acts as a covariate control . In high-throughput transcriptomics or proteomics, subtracting the variance introduced by cis VH 298 from the active VH 298 dataset ensures that the resulting False Discovery Rate (FDR) strictly reflects VHL-dependent signaling.

Diagram 1: Mechanistic logic of VH 298 and cis VH 298 in the VHL-HIF-1α signaling pathway.

Experimental Design: The Tripartite Control System

To achieve statistical integrity, experiments must utilize a tripartite setup. The causality behind this design is to create a self-validating system where the baseline is proven stable before efficacy is calculated.

Quantitative Baseline Parameters

The following table summarizes the expected quantitative parameters when comparing the three groups in a standard cellular assay (e.g., HeLa or RCC4 cells)[2].

Parameter / Metric	Group 1: DMSO (Vehicle)	Group 2: cis VH 298 (Negative Control)	Group 3: VH 298 (Active Probe)
VHL Binding Affinity (K_d)	N/A	No detectable binding	80–90 nM
HIF-1α Protein Stabilization	Baseline (Degraded)	Baseline (Degraded)	High Accumulation (Time/Dose dependent)
Off-Target Kinase Inhibition	0%	Negligible (<5% at 50 µM)	Negligible (<5% at 50 µM)
Expected DEGs (RNA-seq)	Baseline	~0 (vs. DMSO)	>500 (Hypoxia signature)

Statistical Analysis Workflows for -Omics Data

When processing high-throughput data (e.g., RNA-seq or TMT-Proteomics), the statistical evaluation of the cis VH 298 group is the primary quality control checkpoint. If cis VH 298 induces significant variance compared to DMSO, the active probe's data is confounded.

Principal Component Analysis (PCA) & Variance

Before calculating differential expression, PCA must be performed. Causality: PCA reduces the dimensionality of the dataset to identify the primary sources of variance.

• Validation Criterion: The cis VH 298 replicates must cluster tightly with the DMSO replicates on Principal Component 1 (PC1), which should represent the hypoxia response. VH 298 replicates must separate distinctly along PC1[1].

Differential Expression & False Discovery Rate (FDR)

In global transcriptomic analyses, unbiased high-throughput RNA sequencing is used to determine the effects of VHL inhibitors[1].

• The Null Hypothesis (H₀): There is no difference in gene expression between cis VH 298 and DMSO.

• Statistical Threshold: Using DESeq2 or edgeR, calculate the Benjamini-Hochberg adjusted p-value (FDR). A successful control group will yield an FDR > 0.05 for nearly all transcripts when comparing cis VH 298 to DMSO.

• Efficacy Calculation: The true biological effect of VHL inhibition is calculated by contrasting VH 298 against cis VH 298 (FDR < 0.05, |log2FC| > 1), yielding a highly specific hypoxia signature (e.g., upregulation of EPO, PHD2, and HK2)[2].

Diagram 2: Statistical workflow for analyzing RNA-seq data using cis VH 298 as a baseline.

Step-by-Step Experimental Methodologies

To ensure reproducibility and statistical validity, follow these field-proven protocols when utilizing cis VH 298.

Protocol A: Cellular Treatment and HIF-1α Stabilization Validation

This protocol validates the baseline stability of the control group prior to -omics scaling.

• Cell Culture: Seed HeLa or RCC4 cells in 6-well plates at a density of 3 × 10⁵ cells/well. Incubate overnight at 37°C, 5% CO₂.

• Compound Preparation: Prepare 100 mM stock solutions of VH 298 and cis VH 298 in DMSO.

• Treatment: Treat cells with 50 µM of VH 298, 50 µM of cis VH 298, or 0.05% DMSO (Vehicle) for 2 to 24 hours. Causality: 50 µM ensures maximum target engagement while remaining below the threshold for generalized cellular toxicity[2].

• Lysis & Quantification: Lyse cells using RIPA buffer supplemented with protease inhibitors. Quantify protein concentration using a BCA assay to ensure equal loading.

• Western Blotting: Probe for HIF-1α and a loading control (e.g., β-actin).

• Statistical Densitometry: Use ImageJ to quantify band intensity. Perform a One-Way ANOVA with Tukey's post-hoc test. The cis VH 298 group must show no statistically significant difference (p > 0.05) from the DMSO group.

Protocol B: RNA-seq Statistical Pipeline

• RNA Extraction & Sequencing: Extract total RNA from the tripartite groups (n=3 biological replicates per group). Perform poly-A enriched library prep and sequence to a depth of ~30 million reads per sample[1].

• Alignment & Counting: Align reads to the human reference genome (GRCh38) using STAR. Quantify read counts using featureCounts.

• Dispersion Estimation: Import raw counts into R using DESeq2. Estimate size factors and dispersion. Causality: Accurate dispersion estimation is critical to prevent false positives arising from the biological variance of the cis VH 298 scaffold.

• Contrast Generation:

  • results(dds, contrast=c("condition", "cis_VH298", "DMSO")) -> Validate H₀.

  • results(dds, contrast=c("condition", "VH298", "cis_VH298")) -> Extract on-target signature.

• Data Visualization: Generate Volcano plots for both contrasts. The cis VH 298 vs. DMSO plot should lack significant peaks, validating the structural scaffold's biological inertness.

References

• Frost, J., Galdeano, C., Soares, P., et al. (2016). Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition. Nature Communications, 7, 13312.[Link]

• Frost, J., et al. (2019). RNA-seq analysis of PHD and VHL inhibitors reveals differences and similarities to the hypoxia response. Wellcome Open Research, 4, 17. [Link]

• Soares, P., et al. (2018). Group-based optimization of potent and cell-active inhibitors of the von Hippel-Lindau (VHL) E3 ubiquitin ligase: structure-activity relationships leading to the chemical probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3. Journal of Medicinal Chemistry, 61(2), 599-618.[Link]

Sources

• 1. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Personal protective equipment for handling cis VH 298

Executive Directive: The "Inactive" Fallacy

Do not lower your guard because this is a negative control.

As researchers, we often treat negative controls with less rigor than active compounds. This is a critical safety error. While cis-VH 298 is the inactive epimer of the VHL inhibitor VH 298 (exhibiting no detectable binding to VHL), it shares the same physicochemical properties, molecular weight (523.65 g/mol ), and solubility profile as the active drug [1].

The Primary Risk: cis-VH 298 is almost exclusively solubilized in DMSO (Dimethyl Sulfoxide) . DMSO is a potent skin penetrant that acts as a "Trojan Horse," capable of carrying dissolved small molecules—active or inactive—directly into the bloodstream. Until specific long-term toxicology data clears cis-VH 298 of all off-target effects, you must handle it as a potent bioactive agent.

Chemical Hazard Profile & Risk Assessment

Parameter	Specification	Operational Implication
CAS Number	2097381-86-5	Use for specific waste manifests.
Physical State	Solid Powder (White/Off-white)	Inhalation risk during weighing.
Solubility	DMSO (100 mM), Ethanol	High Risk: DMSO permeates latex instantly.
Stability	Solid: -20°C (2 years) Solution: -80°C (6 months)	Freeze-thaw cycles degrade integrity.
Hazard Class	Warning (H302, H315, H319, H335)	Treat as Irritant/Harmful. Avoid dust generation.

Expert Insight: Most commercial SDS documents list cis-VH 298 as "Caution: Substance not fully tested." In the absence of definitive toxicology, the Precautionary Principle applies: Handle as if it possesses the same toxicity as the parent compound until proven otherwise.

Personal Protective Equipment (PPE) Matrix

This protocol relies on a Barrier-Redundancy System . We do not rely on a single layer of protection when organic solvents are involved.

Protection Zone	Required Equipment	Technical Justification
Hand Protection	Double Nitrile Gloves (Min 0.11mm thickness)	Latex is forbidden. DMSO breaks through latex in <1 second. Nitrile offers >5 min breakthrough protection. Change outer gloves immediately upon splash.
Ocular	Chemical Splash Goggles (ANSI Z87.1)	Standard safety glasses are insufficient against liquid splashes that can run down the forehead or enter from the side.
Respiratory	Fume Hood (Class II, Type A2 or B2)	cis-VH 298 powder is light and electrostatic. Weighing outside a hood risks inhalation of particulates.
Body	Lab Coat (Buttoned, Long Sleeve)	Must cover the wrist gap between glove and cuff.

Operational Protocol: Reconstitution & Handling

Phase A: Preparation (The "Dry" Phase)

• Equilibrate: Allow the product vial to warm to Room Temperature (RT) inside a desiccator before opening. Opening a cold vial introduces condensation, which degrades the compound.

• Static Control: Use an anti-static gun if weighing small quantities (<5 mg), as the powder is prone to static dispersal.

Phase B: Solubilization (The "Wet" Phase)

• Solvent: Anhydrous DMSO (Grade ≥99.9%).

• Target Concentration: 100 mM stock is standard.

• Calculation: For 10 mg of cis-VH 298 (MW 523.65):

Phase C: Workflow Visualization

The following diagram outlines the critical path for safe handling, emphasizing the "Red Zone" where DMSO exposure is most likely.

Figure 1: Safe reconstitution workflow. Red nodes indicate high-risk steps requiring enhanced PPE.

Waste Disposal & Decontamination

Do not pour cis-VH 298 solutions down the sink. Even as a negative control, it is a chemical pollutant.

Disposal Logic Tree

• Liquid Waste (Stock solutions/Media):

  • Collect in a dedicated "Halogenated/Organic Solvent" waste container.

  • Label clearly: "Contains DMSO and trace amides."

• Solid Waste (Tips, Tubes, Vials):

  • Double-bag in hazardous waste bags (Orange/Red biohazard bags are often used for chemically contaminated lab consumables, depending on institutional rules).

  • Sharps: If using needles for septum vials, dispose of in puncture-proof sharps bins immediately.

Spill Response (Small Scale < 5 mL)

• Alert: Notify nearby personnel.

• PPE: Ensure double gloves and goggles are on.

• Absorb: Cover spill with absorbent pads.

• Clean: Clean the area with 70% Ethanol after absorbing the DMSO.

  • Note: Do not use bleach immediately on DMSO spills, as exothermic reactions can occur depending on other contaminants.

Figure 2: Immediate spill response decision matrix.

References

• Frost, J., et al. (2016).[1] Potent and selective chemical probe of hypoxic signalling downstream of HIF-α hydroxylation via VHL inhibition.[1][2][3][4] Nature Communications, 7, 13312.[1] [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Dimethyl Sulfoxide (DMSO) Handling Guide. [Link]

Sources

• 1. excenen.com [excenen.com]
• 2. axonmedchem.com [axonmedchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medkoo.com [medkoo.com]